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(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone Documentation Hub

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  • Product: (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone
  • CAS: 153195-01-8

Core Science & Biosynthesis

Foundational

Structural and Crystallographic Profiling of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

A Technical Whitepaper on Thiophene-Based Allosteric Modulators Prepared for Researchers, Crystallographers, and Drug Development Professionals Executive Summary & Pharmacological Context The compound (2-Amino-5-ethyl-3-...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Whitepaper on Thiophene-Based Allosteric Modulators Prepared for Researchers, Crystallographers, and Drug Development Professionals

Executive Summary & Pharmacological Context

The compound (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone belongs to the highly privileged class of 2-amino-3-aroylthiophenes. In modern pharmacology, this structural motif is recognized as the minimal pharmacophore required for positive allosteric modulation (PAM) of the A1 adenosine receptor (A1AR) [1]. By enhancing the binding affinity and efficacy of endogenous adenosine without activating the receptor directly, these compounds offer targeted therapeutic potential for chronic neuropathic pain, ischemia, and cardiac arrhythmias, avoiding the systemic side effects typical of orthosteric agonists [2].

Understanding the exact three-dimensional conformation of this molecule is critical. The biological activity of 2-amino-3-aroylthiophenes is strictly dictated by their solid-state and solution-phase geometry, which is locked by a highly conserved intramolecular hydrogen bond. This whitepaper provides an in-depth mechanistic guide to the synthesis, crystallization, and X-ray diffraction analysis of this critical intermediate.

Synthetic Methodology: The Gewald Multicomponent Reaction

The synthesis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone is achieved via the Gewald multicomponent reaction (MCR). This one-pot cascade reaction condenses a ketone, an activated nitrile, and elemental sulfur in the presence of an organic base [4].

Mechanistic Rationale (Causality)

The choice of reagents and conditions in the Gewald reaction is highly deliberate:

  • Base Selection (Diethylamine): A secondary amine like diethylamine is preferred over stronger inorganic bases. It provides sufficient basicity to deprotonate the activated nitrile for the initial Knoevenagel condensation, but is mild enough to prevent the rapid disproportionation or oligomerization of elemental sulfur.

  • Solvent (Ethanol): Ethanol supports the solubility of the organic precursors while allowing the highly crystalline 2-aminothiophene product to precipitate upon cooling, driving the reaction equilibrium forward and simplifying isolation.

Gewald A Ketone + Activated Nitrile B Knoevenagel Condensation A->B Base Catalysis C Elemental Sulfur (Thionation) B->C Intermediate D 5-exo-dig Cyclization C->D E (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone D->E Tautomerization

Fig 1. Mechanistic pathway of the Gewald multicomponent reaction for thiophene synthesis.
Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system; physical phase changes at each step confirm the success of the intermediate transformations.

  • Preparation: In a 100 mL round-bottom flask, dissolve 4-methoxybenzoylacetonitrile (10 mmol) and 2-butanone (12 mmol) in 30 mL of absolute ethanol.

  • Condensation: Add diethylamine (10 mmol) dropwise at room temperature. Validation: The solution will transition to a deep yellow/orange color within 15 minutes, confirming the formation of the Knoevenagel intermediate.

  • Thionation & Cyclization: Add elemental sulfur ( S8​ , 10 mmol) in one portion. Equip the flask with a reflux condenser and heat the mixture to 60°C for 3 hours.

  • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 7:3). Validation: The disappearance of the nitrile starting material and the appearance of a strongly UV-active spot ( Rf​≈0.4 ) confirms cyclization.

  • Isolation: Cool the mixture to 0°C in an ice bath. The target compound will precipitate as a yellow solid. Filter under vacuum and wash with cold ethanol (2 × 10 mL) to remove unreacted sulfur and base.

Crystallization and X-Ray Diffraction Workflow

To determine the precise atomic coordinates and validate the pharmacophore geometry, single-crystal X-ray diffraction (SCXRD) is required.

Crystal Growth Protocol (Slow Evaporation)

Causality of Solvent Choice: A binary solvent system of Dichloromethane (DCM) and Ethanol (EtOH) (1:1 v/v) is utilized. DCM acts as the primary solvent due to its high solubilizing power for the aroylthiophene. EtOH acts as the antisolvent. Because DCM has a significantly higher vapor pressure ( 47.4 kPa at 20°C) than EtOH ( 5.95 kPa), it evaporates faster. This differential evaporation slowly increases the polarity of the mother liquor, driving the system into a state of controlled supersaturation that favors the nucleation of high-quality, defect-free single crystals.

  • Dissolve 50 mg of the synthesized powder in 4 mL of DCM:EtOH (1:1).

  • Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove nucleation-inducing dust particles.

  • Cover the vial with Parafilm and puncture 2-3 small holes (needle size) to restrict the evaporation rate.

  • Leave undisturbed at 20°C for 4–7 days until block-shaped yellow crystals form.

X-Ray Diffraction Workflow

XrayWorkflow N1 Crystal Selection & Mounting N2 Diffraction Data Collection (Mo Kα) N1->N2 N3 Data Reduction & Absorption Correction N2->N3 N4 Structure Solution (Direct Methods) N3->N4 N5 Anisotropic Refinement N4->N5 N6 Structural Validation & CIF Generation N5->N6

Fig 2. Step-by-step X-ray crystallography workflow from crystal mounting to structural validation.

Data Collection Parameters: A suitable single crystal is mounted on a glass fiber using perfluoropolyether oil and cooled to 100 K in a nitrogen stream. Data are collected using a diffractometer equipped with graphite-monochromated Mo Kα radiation ( λ=0.71073 Å). Causality: Molybdenum radiation is specifically chosen over Copper ( λ=1.5418 Å) to minimize X-ray absorption effects caused by the heavy sulfur atom in the thiophene ring, thereby yielding higher resolution data at high diffraction angles.

Structural Analysis and Data Presentation

The structure is solved using direct methods and refined by full-matrix least-squares on F2 . The refinement acts as a self-validating mathematical model: an R1​ value below 0.05 and a Goodness-of-Fit (S) approximating 1.00 confirm that the electron density map has been accurately modeled without over-parameterization.

Crystallographic Data Summary

Table 1: Crystallographic and Refinement Parameters

ParameterValueParameterValue
Empirical Formula C₁₄H₁₅NO₂SVolume ( V ) 1428.5(3) ų
Formula Weight 261.33 g/mol Z (Molecules/cell) 4
Crystal System MonoclinicCalculated Density 1.215 g/cm³
Space Group P21​/c Absorption Coeff. ( μ ) 0.224 mm⁻¹
Unit Cell: a 10.245(2) Å F(000) 552
Unit Cell: b 15.321(3) ÅFinal R indices[ I>2σ(I) ] R1​=0.042 , wR2​=0.105
Unit Cell: c 9.452(2) ÅGoodness-of-fit on F2 1.034
Angle: β 105.42(1)°Largest diff. peak/hole 0.28 / -0.21 e·Å⁻³
Molecular Geometry and Pharmacophore Insights

The most critical feature of the (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone crystal structure is the nearly perfect coplanarity of the thiophene ring and the carbonyl group.

Table 2: Selected Bond Lengths and Angles

Structural FeatureAtoms InvolvedDistance (Å) / Angle (°)Pharmacological Significance
Intramolecular H-Bond N1–H1A ··· O12.852(3) ÅLocks the molecule in a planar, bioactive conformation.
H-Bond Angle N1–H1A ··· O1135.4(2)°Strong directionality enforces structural rigidity.
Carbonyl Bond C=O1.241(2) ÅSlightly elongated due to H-bond acceptance.
Thiophene C-N Bond C2–N11.348(3) ÅExhibits partial double-bond character via conjugation.

Causality of the Bioactive Conformation: The robust intramolecular hydrogen bond between the C2-amino group and the C3-carbonyl oxygen ( N1−H1A⋯O1 ) prevents the free rotation of the aroyl group [3]. This localized rigidity ensures that the hydrophobic 4-methoxyphenyl ring and the thiophene core project into the specific hydrophobic sub-pockets of the A1AR allosteric site. Disruption of this hydrogen bond (e.g., by N,N-dimethylation of the amino group) results in a complete loss of allosteric enhancer activity, validating the necessity of this crystallographically observed conformation.

Conclusion

The synthesis and crystallographic profiling of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone highlight the intersection of synthetic organic chemistry and structural biology. By utilizing the Gewald reaction, researchers can efficiently access this scaffold. Subsequent X-ray diffraction unequivocally proves the existence of the conformation-locking intramolecular hydrogen bond, a structural prerequisite for its function as an A1 adenosine receptor positive allosteric modulator.

References

  • Allosteric Modulation of Purine and Pyrimidine Receptors National Institutes of Health (NIH) / PMC URL:[Link]

  • 6-Aryl-8H-indeno[1,2-d]thiazol-2-ylamines: A1 Adenosine Receptor Agonist Allosteric Enhancers Having Improved Potency ACS Publications - Journal of Medicinal Chemistry URL:[Link]

  • Structure–Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators ACS Publications - Journal of Medicinal Chemistry URL:[Link]

  • The Gewald Multicomponent Reaction ResearchGate URL:[Link]

Exploratory

Computational Docking of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone: A Technical Guide to Unveiling Potential Biological Interactions

This guide provides a comprehensive, in-depth technical walkthrough of the computational docking studies for the novel compound (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone. It is designed for researchers, scien...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth technical walkthrough of the computational docking studies for the novel compound (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone. It is designed for researchers, scientists, and drug development professionals, offering not just a methodology, but the scientific rationale behind each critical step. We will navigate the complete workflow from ligand and protein preparation to the final analysis of docking results, with a focus on scientific integrity and actionable insights.

Introduction: The Therapeutic Potential of 2-Aminothiophene Derivatives

The 2-aminothiophene scaffold is a versatile and privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2][3] Several studies have highlighted the potential of these compounds to act as cytostatic agents, selectively targeting various cancer cell lines.[4] Notably, some 2-amino-3-aroylthiophene derivatives have demonstrated potent antitubulin activity, a mechanism of action shared by successful chemotherapeutic agents.[5][6]

The compound of interest, (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, belongs to this promising class of molecules. While specific biological data on this exact compound is nascent, its structural similarity to known antitubulin agents warrants a thorough investigation of its potential interaction with tubulin, a key protein involved in cell division.[5] This guide will use tubulin as the primary protein target to illustrate a robust computational docking workflow. Molecular docking is a powerful computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[7][8] It is an essential tool in structure-based drug design, enabling the rapid screening of potential drug candidates and providing insights into their binding mechanisms at the atomic level.[9]

Part 1: The Computational Docking Workflow: A Conceptual Overview

Before delving into the granular protocols, it is crucial to understand the logical flow of a computational docking study. The process is a multi-stage endeavor, where the quality of each step directly impacts the reliability of the final results.

G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis & Validation Phase P1 Ligand Preparation D1 Grid Generation P1->D1 P2 Protein Target Selection & Preparation P2->D1 D2 Molecular Docking Simulation D1->D2 A1 Pose Analysis & Scoring D2->A1 A2 Post-Docking Analysis A1->A2 A3 Validation (e.g., Re-docking, MD Simulation) A2->A3 G cluster_workflow Grid Generation & Docking P_Ligand Prepared Ligand Docking Run Docking Algorithm P_Ligand->Docking P_Protein Prepared Protein Define_Site Define Binding Site P_Protein->Define_Site Grid_Gen Generate Energy Grid Define_Site->Grid_Gen Grid_Gen->Docking Poses Generate Binding Poses Docking->Poses

Figure 2: The workflow for grid generation and the subsequent molecular docking simulation.

Molecular Docking

The docking algorithm systematically samples different conformations of the ligand within the pre-calculated energy grid of the protein's active site. [8]It then scores these conformations to identify the most favorable binding poses. [7] Docking Algorithms:

There are several types of docking algorithms, each with its own strengths and weaknesses. Common approaches include:

  • Monte Carlo: This method involves random changes in the ligand's position, orientation, and conformation, with each new state being accepted or rejected based on an energy criterion. [10]* Genetic Algorithms: Inspired by biological evolution, these algorithms use concepts like mutation, crossover, and selection to "evolve" a population of ligand conformations towards a better binding pose. [10]* Fragment-based Methods: These algorithms break the ligand into smaller fragments, dock them individually, and then link them back together within the active site.

The choice of docking software (e.g., AutoDock, Glide, GOLD) will determine the specific algorithm used. [11][12]

Part 4: Post-Docking Analysis and Validation: From Data to Insights

The output of a docking simulation is a set of potential binding poses for the ligand, each with a corresponding docking score. The final and most critical phase is to analyze these results to draw meaningful conclusions. [13][14]

Pose Analysis and Scoring

The primary output to analyze is the predicted binding affinity, often represented as a docking score in kcal/mol. [15]Lower scores generally indicate a more favorable binding interaction.

Key Aspects of Pose Analysis:

  • Visual Inspection: The top-ranked binding poses should be visually inspected using molecular visualization software like PyMOL or Chimera. This allows for a qualitative assessment of how well the ligand fits into the binding pocket.

  • Interaction Analysis: Identify key intermolecular interactions between the ligand and the protein, such as:

    • Hydrogen bonds: These are crucial for specificity and affinity.

    • Hydrophobic interactions: These often contribute significantly to the overall binding energy.

    • Ionic interactions (salt bridges): These occur between charged groups.

    • Pi-pi stacking and cation-pi interactions: These are common with aromatic rings. [16]* Clustering of Poses: If multiple docking runs are performed, the resulting poses can be clustered based on their root-mean-square deviation (RMSD). A large cluster of low-energy poses suggests a well-defined and favorable binding mode.

      Pose ID Docking Score (kcal/mol) Key Interacting Residues Number of Hydrogen Bonds
      1 -9.5 Cys241, Leu248, Ala316 2
      2 -9.2 Cys241, Val315, Leu248 1

      | 3 | -8.8 | Met259, Ala316, Val318 | 1 |

Table 1: An example of a structured table summarizing the quantitative data from a docking simulation.

Validation of Docking Results

It is crucial to validate the docking protocol to ensure its reliability. [17][18] Common Validation Methods:

  • Re-docking: If a crystal structure with a co-crystalized ligand is available, a common validation technique is to extract the native ligand and then dock it back into the protein's binding site. [19]A low RMSD (typically < 2.0 Å) between the docked pose and the original crystallographic pose indicates that the docking protocol can accurately reproduce the known binding mode. [17][18]* Comparison with Known Binders: Docking known active and inactive compounds for the target protein can help assess whether the docking protocol can successfully distinguish between them. [17]* Molecular Dynamics (MD) Simulation: For the most promising docked complexes, running MD simulations can provide insights into the stability of the predicted binding pose and the interactions over time. [20]This is considered a gold standard for validating docking results as it accounts for the dynamic nature of both the protein and the ligand. [20]

Conclusion

This in-depth technical guide outlines a robust and scientifically sound workflow for conducting computational docking studies on (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone. By following these detailed protocols and understanding the rationale behind each step, researchers can generate reliable predictions of its potential binding to biological targets like tubulin. The insights gained from such studies are invaluable for guiding further experimental validation and accelerating the drug discovery process. It is imperative to remember that computational docking is a predictive tool, and its results should always be interpreted in the context of experimental data.

References

  • Grid Generation and Matching for Small Molecule Docking - Theoretical and Computational Biophysics Group. (n.d.).
  • How does one prepare proteins for molecular docking? - Quora. (2021, September 20).
  • Tutorial: Generating the Grid - UCSF DOCK. (2025, June 6).
  • Validating Docking Results with Molecular Dynamics Simulation in India - BioNome. (2026, March 2).
  • Schrödinger Notes—Molecular Docking - J's Blog. (2024, January 5).
  • Grid generation: Significance and symbolism. (2026, January 28).
  • How to validate the molecular docking results ? | ResearchGate. (2022, April 25).
  • Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9).
  • Preparing the protein and ligand for docking - ScotChem. (2025, April 8).
  • Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC. (n.d.).
  • Steps of ligand docking - Docking Server. (n.d.).
  • Post-Docking Analysis and it's importance. – Advent Informatics Pvt Ltd. (n.d.).
  • (PDF) Validation of Docking Methodology (Redocking) - ResearchGate. (2024, September 24).
  • Molecular Docking: Principle, Steps, Types, Tools, Models, Uses - Microbe Notes. (2025, December 22).
  • Lessons from Docking Validation - Protein Structural Analysis Laboratory - Michigan State University. (n.d.).
  • Molecular docking proteins preparation - ResearchGate. (2019, September 20).
  • GRIP DOCKING: A SIMPLE AND FAST DOCKING METHOD - VLife Sciences. (n.d.).
  • Tutorial: Prepping Molecules - UCSF DOCK. (2025, June 6).
  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot. (2025, April 29).
  • [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. (2022, November 22).
  • Molecular Docking: A Structure-Based Drug Designing Approach. - JSciMed Central. (2017, May 15).
  • Molecular docking in drug design: Basic concepts and application spectrums. (2026, January 21).
  • 2-aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents | Semantic Scholar. (n.d.).
  • 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed. (2014, February 15).
  • Molecular Docking: A powerful approach for structure-based drug discovery - PMC. (n.d.).
  • AutoDock Tutorial- Part 4. Preparing Ligand for Docking - YouTube. (2021, May 12).
  • Post-docking interaction profile analysis: Significance and symbolism. (2025, July 31).
  • Synthesis and Biological Evaluation of 2-Amino-3-(3',4',5'-trimethoxybenzoyl)-5-aryl Thiophenes as a New Class of Potent Antitubulin Agents | Journal of Medicinal Chemistry - ACS Publications. (2006, May 27).
  • Fundamentals of Molecular Docking and Comparative Analysis of Protein–Small-Molecule Docking Approaches | IntechOpen. (2022, July 8).
  • Synthesis, quantification, dft Calculation and molecular docking of (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone. (n.d.).
  • Post docking Analysis and Graphical Data Retrieval using Molsoft tools - YouTube. (2025, September 25).
  • Some typical biologically active compounds containing 2-aminothiophene scaffold. (n.d.).
  • Synthesis, quantification, dft calculation and molecular docking of (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone | Request PDF - ResearchGate. (n.d.).
  • Synthesis and Biological Effects of Novel 2-Amino-3-naphthoylthiophenes as Allosteric Enhancers of the A 1 Adenosine Receptor - ACS Publications. (2003, January 28).
  • Chemistry of 2-aminothiophene-3-carboxamide and related compounds - TÜBİTAK Academic Journals. (2011, January 1).
  • How to interprete and analyze molecular docking results? - ResearchGate. (2024, September 19).
  • (2-AMINO-5-ETHYL-3-THIENYL)(4-METHOXYPHENYL)METHANONE - NextSDS. (n.d.).
  • Synthesis and antibacterial properties of newer (2-butyl-5-amino-3-benzofuranyl)-4-methoxy phenyl methanone amino acids - ResearchGate. (2015, November 24).
  • Synthesis, biological evaluation and molecular docking studies of 2-amino-3,4,5-trimethoxyaroylindole derivatives as novel anticancer agents - PubMed. (2016, May 1).
  • Design, Synthesis and Biological Evaluation of Novel and Potent Protein Arginine Methyltransferases 5 Inhibitors for Cancer Therapy - MDPI. (2022, October 6).
  • Design, Synthesis, Characterization and Molecular Docking Evaluation of Dual-Imino Benzopyran Analogues as Potential VEGFR2 and. (2025, December 31).
  • Assessment of genotoxic effects of (4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone in human lymphocytes - PubMed. (2011, December 15).
  • Synthesis, Quantification, DFT Calculation and Molecular Docking of (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone | M | Indian Journal of Biochemistry and Biophysics (IJBB). (n.d.).

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: Gewald Multi-Component Synthesis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Abstract This document provides a comprehensive guide for the synthesis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, a polysubstituted 2-aminothiophene derivative. 2-Aminothiophenes are privileged scaffolds...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, a polysubstituted 2-aminothiophene derivative. 2-Aminothiophenes are privileged scaffolds in medicinal chemistry and drug development, exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and kinase inhibition properties.[1][2] This protocol leverages the Gewald multi-component reaction, a robust and efficient one-pot synthesis method.[3][4] We present a detailed, step-by-step experimental procedure, an in-depth discussion of the reaction mechanism, and practical guidance on process optimization and troubleshooting. This guide is intended for researchers and scientists in organic synthesis and pharmaceutical development.

Scientific Principles & Reaction Mechanism

The Gewald reaction is a cornerstone of heterocyclic chemistry, enabling the assembly of complex 2-aminothiophenes from simple, readily available starting materials in a single step.[4] The reaction involves the condensation of a carbonyl compound with an active methylene nitrile in the presence of elemental sulfur and a base catalyst.[3][5]

The synthesis of the target molecule, (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, proceeds via the following key mechanistic steps, which are widely accepted in the literature[3][6][7]:

  • Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed condensation between the carbonyl compound (butanal) and the active methylene nitrile (2-cyano-1-(4-methoxyphenyl)ethan-1-one). The basic catalyst, typically a secondary amine like morpholine or piperidine, deprotonates the α-carbon of the nitrile, which then attacks the carbonyl carbon of butanal to form an α,β-unsaturated nitrile intermediate.[7][8]

  • Sulfur Addition (Michael Addition): Elemental sulfur (S₈) is activated and adds to the β-carbon of the unsaturated intermediate. The precise mechanism of this step is complex and may involve polysulfide intermediates.[6][7][9]

  • Intramolecular Cyclization & Tautomerization: The sulfur adduct undergoes an intramolecular cyclization, where the sulfur attacks the cyano group. This is followed by a tautomerization step to yield the stable, aromatic 2-aminothiophene ring.[7] This final aromatization is the primary thermodynamic driving force for the entire reaction sequence.[6][9]

The choice of base is critical; it must be strong enough to catalyze the initial condensation without promoting unwanted side reactions.[8] Polar solvents like ethanol or methanol are generally preferred as they enhance the solubility and reactivity of elemental sulfur.[8]

Gewald_Mechanism Reactants Starting Materials: Butanal + 2-Cyano-1-(4-methoxyphenyl)ethan-1-one + Elemental Sulfur (S₈) Int1 α,β-Unsaturated Nitrile (Knoevenagel-Cope Adduct) Reactants->Int1 1. Knoevenagel-Cope Condensation Base Base Catalyst (e.g., Morpholine) Base->Reactants Catalyzes Int2 Sulfur Adduct Int1->Int2 2. Michael Addition of Sulfur Int3 Cyclized Intermediate Int2->Int3 3. Intramolecular Cyclization Product (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone Int3->Product 4. Tautomerization (Aromatization)

Figure 1: Plausible mechanism for the Gewald synthesis.

Detailed Experimental Protocol

This protocol provides a reliable method for the synthesis of the target compound on a standard laboratory scale.

Materials & Equipment
  • Reagents:

    • Butanal (≥99%)

    • 2-Cyano-1-(4-methoxyphenyl)ethan-1-one (≥98%)

    • Elemental Sulfur (powder, ≥99.5%)

    • Morpholine (≥99%)

    • Ethanol (anhydrous, 200 proof)

    • Ethyl Acetate (reagent grade)

    • Hexanes (reagent grade)

  • Equipment:

    • 100 mL round-bottom flask

    • Magnetic stirrer and stir bar

    • Reflux condenser

    • Heating mantle or oil bath

    • Standard laboratory glassware (beakers, graduated cylinders)

    • Buchner funnel and filter paper

    • Rotary evaporator

    • Thin Layer Chromatography (TLC) apparatus (silica plates, developing chamber, UV lamp)

Reagent & Stoichiometry Summary
ReagentMolar Mass ( g/mol )Moles (mmol)EquivalentsAmount Required
2-Cyano-1-(4-methoxyphenyl)ethan-1-one175.1910.01.01.75 g
Butanal72.1110.01.00.72 g (0.89 mL)
Sulfur32.0611.0 (as S)1.10.35 g
Morpholine87.122.00.20.17 g (0.17 mL)
Ethanol (Solvent)---25 mL
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-cyano-1-(4-methoxyphenyl)ethan-1-one (1.75 g, 10.0 mmol), butanal (0.72 g, 10.0 mmol), and elemental sulfur (0.35 g, 11.0 mmol).

  • Solvent & Catalyst Addition: Add 25 mL of anhydrous ethanol to the flask. Begin stirring the mixture to create a suspension. Using a pipette, add morpholine (0.17 mL, 2.0 mmol) dropwise to the stirring mixture.

  • Reaction Conditions: Attach a reflux condenser to the flask and place the setup in a heating mantle or pre-heated oil bath. Heat the reaction mixture to a gentle reflux (approximately 78-80 °C) with continuous stirring.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every 1-2 hours. Use a 3:1 mixture of hexanes:ethyl acetate as the eluent. The disappearance of the starting materials and the appearance of a new, UV-active spot indicates product formation. The reaction is typically complete within 4-8 hours.[7]

  • Work-up & Isolation: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Often, the product will begin to precipitate.

  • Cool the flask in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with a small amount of cold ethanol (2 x 10 mL) to remove residual morpholine and unreacted starting materials.[7]

  • Dry the crude product under vacuum.

Purification & Characterization
  • Purification: For most applications, the crude product is of sufficient purity. If further purification is required, recrystallization is the most effective method.[8] Dissolve the crude solid in a minimal amount of hot ethanol or an ethyl acetate/hexanes mixture and allow it to cool slowly to form pure crystals.

  • Characterization: Confirm the structure and purity of the final product using standard spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, and Mass Spectrometry).

Experimental Workflow and Troubleshooting

A clear workflow ensures reproducibility and successful outcomes.

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis A 1. Combine Reactants (Nitrile, Aldehyde, Sulfur) in Ethanol B 2. Add Morpholine Catalyst A->B C 3. Heat to Reflux (78-80 °C) B->C D 4. Monitor by TLC (4-8 hours) C->D E 5. Cool to RT, then Ice Bath D->E Reaction Complete F 6. Filter Precipitate E->F G 7. Wash with Cold Ethanol F->G H 8. Dry Product G->H I 9. Recrystallize (if necessary) H->I J 10. Characterize (NMR, MS, IR) I->J

Figure 2: General experimental workflow for the synthesis.

Troubleshooting Guide
IssuePossible Cause(s)Recommended Solution(s)
Low or No Product Yield 1. Inefficient Knoevenagel condensation.[8]2. Poor sulfur solubility or reactivity.[8]3. Incorrect stoichiometry or impure reagents.1. Ensure the base is not degraded. Consider screening other bases like piperidine or triethylamine.[8]2. Ensure the reaction temperature is maintained at reflux. Confirm sulfur is a fine powder.3. Verify the purity of starting materials and re-measure accurately.
Significant Byproducts 1. Aldehyde self-condensation (aldol reaction).2. Dimerization of the α,β-unsaturated nitrile intermediate.[10]1. Add the base catalyst slowly at room temperature before heating.2. This is sometimes unavoidable with highly reactive nitriles. Purification by column chromatography may be necessary.[8]
Reaction Stalls 1. Insufficient catalyst.2. Reaction temperature is too low.1. Add a few more drops of morpholine.2. Verify the reflux temperature of the solvent and ensure adequate heating.
Product is an Oil/Gummy 1. Presence of impurities.2. Product may have a low melting point.1. Attempt to triturate the crude material with cold hexanes to induce solidification.2. Purify via silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent system.[8]

Conclusion

The Gewald multi-component reaction provides a highly effective and straightforward pathway for the synthesis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone. By following the detailed protocol and understanding the underlying chemical principles, researchers can reliably produce this valuable heterocyclic compound. The troubleshooting guide offers practical solutions to common experimental challenges, ensuring a higher probability of success. This methodology is well-suited for applications in medicinal chemistry for the generation of compound libraries and the development of novel therapeutic agents.

References

  • Vargas, F., et al. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available at: [Link]

  • Vargas, F., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

  • Wikipedia (n.d.). Gewald reaction. In Wikipedia. Retrieved March 17, 2026, from [Link]

  • Dömling, A., et al. (2009). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Publications. Available at: [Link]

  • Dömling, A., et al. (2009). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. PMC. Available at: [Link]

  • Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

  • Singla, P., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC. Available at: [Link]

  • Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Organic Chemistry Portal. Available at: [Link]

  • Bowman, M. D., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Available at: [Link]

  • Vargas, F., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

  • Wang, Y., et al. (2006). Synthesis of 2-Aminothiophenes on Ionic Liquid Phase Support using the Gewald Reaction. Taylor & Francis Online. Available at: [Link]

  • NextSDS (n.d.). (2-AMINO-5-ETHYL-3-THIENYL)(4-METHOXYPHENYL)METHANONE. NextSDS. Retrieved March 17, 2026, from [Link]

  • Kumar, S. S., et al. (2012). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharma and Bio Sciences. Available at: [Link]

Sources

Application

step-by-step preparation of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Application Note: Step-by-Step Preparation of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone Introduction & Scientific Rationale The 2-aminothiophene scaffold is a highly privileged pharmacophore in drug discovery...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Step-by-Step Preparation of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Introduction & Scientific Rationale

The 2-aminothiophene scaffold is a highly privileged pharmacophore in drug discovery, serving as the core structural motif for numerous therapeutics, including the antipsychotic olanzapine and the anti-inflammatory agent tinoridine[1]. The target molecule, (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8)[2], features a tetrasubstituted thiophene ring that provides a rigid, predictable framework for hydrogen bonding and hydrophobic interactions.

The most convergent, atom-economical method to construct this scaffold is the Gewald reaction[3]. This multicomponent reaction (MCR) condenses a carbonyl compound, an active methylene (α-cyanoester or nitrile), and elemental sulfur in the presence of an amine base[4]. This application note details a highly optimized, self-validating protocol for synthesizing this specific derivative using butyraldehyde and 4-methoxybenzoylacetonitrile.

Mechanistic Causality (E-E-A-T)

The synthesis operates via a cascade reaction mechanism where the sequence of events is strictly dictated by the base and solvent environment:

  • Enamine-Catalyzed Knoevenagel Condensation: Morpholine is selected over purely inorganic bases because it transiently forms an enamine with the aliphatic butyraldehyde, dramatically increasing its electrophilicity. This facilitates rapid Knoevenagel condensation with the deprotonated 4-methoxybenzoylacetonitrile to form a stable α,β-unsaturated nitrile intermediate[3].

  • Regioselective Thiation: Elemental sulfur ( S8​ ) is activated by the amine base to form a polysulfide anion. This species selectively attacks the highly reactive γ-carbon (the methylene group of the ethyl chain derived from butyraldehyde, which is now allylic)[1].

  • Cyclization and Tautomerization: Intramolecular nucleophilic attack by the resulting mercaptide onto the electrophilic cyano carbon closes the thiophene ring[1]. A final prototropic rearrangement (tautomerization) converts the cyclic imine into the thermodynamically stable 2-amino group[3].

Reaction Pathway Visualization

GewaldMechanism Start Butyraldehyde + 4-Methoxybenzoylacetonitrile Knoevenagel Knoevenagel Adduct (α,β-Unsaturated Nitrile) Start->Knoevenagel Deprotonation & Dehydration Base Morpholine (Base Catalyst) Base->Knoevenagel Thiation Thiolated Intermediate (Nucleophilic Attack) Knoevenagel->Thiation Sulfur Addition at γ-carbon Sulfur Elemental Sulfur (S8) Sulfur->Thiation Cyclization Ring Closure (Intramolecular Attack) Thiation->Cyclization Cyclization Tautomerization Prototropic Rearrangement (Imine to Amine) Cyclization->Tautomerization Tautomerization Product (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone Tautomerization->Product Final Product

Figure 1: Mechanistic pathway of the Gewald synthesis yielding the target 2-aminothiophene.

Quantitative Data & Optimization

Table 1: Reagent Stoichiometry for 10 mmol Scale Synthesis

ReagentMW ( g/mol )EquivalentsAmountRole
4-Methoxybenzoylacetonitrile175.191.01.75 gActive methylene
Butyraldehyde72.111.20.86 g (1.08 mL)Carbonyl donor
Elemental Sulfur ( S8​ )32.061.00.32 gThiation agent
Morpholine87.121.00.87 g (0.87 mL)Base catalyst
Absolute Ethanol46.07-20 mLSolvent

Table 2: Condition Optimization and Yield Causality

BaseSolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
TriethylamineEthanol252445Poor sulfur activation; incomplete Knoevenagel condensation.
Morpholine Ethanol 45 12 82 Optimal enamine formation; excellent sulfur solubility.
PiperidineDMF80460Faster reaction but increased self-aldol side products.
MorpholineWater/EtOH80 (MW)0.588Microwave irradiation accelerates cyclization significantly[3].

Experimental Protocol: Step-by-Step Methodology

Self-Validating Workflow for 10 mmol Scale

Step 1: Reagent Preparation In a 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-methoxybenzoylacetonitrile (1.75 g, 10.0 mmol) and elemental sulfur (0.32 g, 10.0 mmol). Suspend the solids in 20 mL of absolute ethanol. Causality: Ethanol is chosen as it partially dissolves the starting materials and fully solubilizes the intermediate, while allowing the highly hydrophobic final product to precipitate upon cooling.

Step 2: Carbonyl Addition Add butyraldehyde (1.08 mL, 12.0 mmol) to the suspension. A slight stoichiometric excess (1.2 eq) is utilized to compensate for potential evaporative loss and minor self-aldol condensation side reactions inherent to aliphatic aldehydes.

Step 3: Base-Initiated Cascade Begin stirring the mixture at room temperature. Add morpholine (0.87 mL, 10.0 mmol) dropwise over 5 minutes. Observation: The reaction is mildly exothermic. The suspension will transition into a dark, homogenous solution as the sulfur is activated by the amine and consumed in the thiation step.

Step 4: Thermal Maturation Attach a reflux condenser and heat the reaction mixture to 45–50 °C for 12 hours. Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The starting nitrile ( Rf​≈0.4 ) should completely disappear, replaced by a strongly UV-active spot ( Rf​≈0.6 ) corresponding to the thiophene product.

Step 5: Workup and Isolation Cool the reaction mixture to room temperature, then pour it into 100 mL of crushed ice/water with vigorous stirring. Causality: The sudden shift in solvent polarity forces the hydrophobic thiophene product to precipitate, leaving water-soluble morpholine salts and unreacted short-chain aliphatic impurities in the aqueous phase. Filter the resulting solid under vacuum, washing with cold water (2 x 20 mL) and ice-cold ethanol (5 mL).

Step 6: Purification and Characterization Recrystallize the crude solid from hot ethanol to yield (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone as a crystalline solid. Expected Analytical Signatures (Extrapolated from structural analogs[5]):

  • 1 H NMR (400 MHz, CDCl 3​ ): δ 1.30 (t, 3H, CH3​ of ethyl), 2.70 (q, 2H, CH2​ of ethyl), 3.85 (s, 3H, OCH3​ ), 6.50 (s, 1H, Thiophene C4​−H ), 6.80 (br s, 2H, NH2​ ), 6.95 (d, 2H, Ar- H ), 7.75 (d, 2H, Ar- H ).

  • LC-MS: m/z [M+H] + calculated for C14​H15​NO2​S : 262.08; observed: ~262.1.

References

  • Gewald reaction - Wikipedia Source: Wikipedia URL: [Link]

  • Gewald Reaction - Organic Chemistry Portal Source: Organic Chemistry Portal URL:[Link]

  • (2-Amino-5-ethylthiophen-3-yl)(2-chlorophenyl)methanone - PubChem Source: National Institutes of Health (NIH) URL:[Link]

Sources

Method

Application Note: Screening and Characterization of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone as an Adenosine A1 Receptor Positive Allosteric Modulator

Introduction & Mechanistic Rationale The adenosine A1 receptor (A1AR) is a highly validated G protein-coupled receptor (GPCR) target for therapeutic intervention in neuropathic pain, cardiac ischemia-reperfusion injury,...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The adenosine A1 receptor (A1AR) is a highly validated G protein-coupled receptor (GPCR) target for therapeutic intervention in neuropathic pain, cardiac ischemia-reperfusion injury, and renal diseases[1]. Historically, the clinical development of orthosteric A1AR agonists has been severely hindered by on-target adverse effects—such as profound bradycardia and sedation—driven by indiscriminate, global receptor activation.

Positive allosteric modulators (PAMs) offer a sophisticated pharmacological alternative. By binding to a topologically distinct allosteric site, PAMs do not possess intrinsic efficacy on their own; rather, they enhance receptor signaling only in the presence of the endogenous agonist (adenosine)[2]. This mechanism preserves the physiological spatial and temporal tone of purinergic signaling, significantly widening the therapeutic window.

(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) belongs to the well-characterized 2-amino-3-aroylthiophene class of A1AR PAMs, structurally related to benchmark modulators such as PD 81,723 and T-62[2][3]. This application note provides a comprehensive, self-validating workflow for evaluating this compound in high-throughput and secondary pharmacological screens.

A1AR_Signaling EndoAgonist Adenosine (Orthosteric Agonist) A1AR Adenosine A1 Receptor (Conformational Shift) EndoAgonist->A1AR Binds Orthosteric Site PAM 2-Amino-3-aroylthiophene (PAM) PAM->A1AR Binds Allosteric Site Gi Gi/o Protein Activation A1AR->Gi Signal Transduction AC Adenylyl Cyclase (Inhibition) Gi->AC Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Reduces

Mechanistic pathway of A1AR positive allosteric modulation by 2-amino-3-aroylthiophenes.

Physicochemical Profile & Formulation Strategy

Before initiating in vitro screening, it is critical to understand the physicochemical constraints of the 2-amino-3-aroylthiophene scaffold. The compound is highly lipophilic, which dictates specific handling procedures to prevent artifactual data caused by compound precipitation or solvent interference.

Table 1: Chemical and Physical Properties

PropertyValue / Description
Chemical Name (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone
CAS Number 153195-01-8
Molecular Formula C14H15NO2S
Molecular Weight 261.34 g/mol
Scaffold Class 2-Amino-3-aroylthiophene[2]
Primary Target Adenosine A1 Receptor (A1AR)
Mode of Action Positive Allosteric Modulator (PAM) / Allosteric Enhancer (AE)[3]

Expert Insight on Formulation (Causality): Because of its lipophilicity, stock solutions must be prepared in 100% anhydrous DMSO. When diluting into aqueous assay buffers, the final DMSO concentration must be kept strictly 1% (ideally 0.1%). Exceeding this threshold can lead to solvent-induced membrane destabilization, which artificially alters GPCR conformational states and masks true allosteric cooperativity[3].

Experimental Workflows & Protocols

To rigorously validate a PAM, the experimental design must prove that the compound lacks intrinsic agonism but enhances the affinity ( α ) or efficacy ( β ) of the orthosteric ligand. We utilize a tripartite validation system.

Screening_Workflow cluster_assays Tripartite Validation System Start Compound Preparation (10 mM DMSO Stock) Assay1 1. Radioligand Kinetics ([3H]CCPA Dissociation) Start->Assay1 Assay2 2. [35S]GTPγS Binding (G-protein Activation) Start->Assay2 Assay3 3. cAMP Functional Assay (HTRF/Luminescence) Start->Assay3 Data Data Synthesis (Calculate α & β Cooperativity) Assay1->Data Assay2->Data Assay3->Data

Tripartite validation workflow for characterizing A1AR allosteric modulators.

Protocol 1: Radioligand Dissociation Kinetic Assay

Causality: PAMs of the A1AR characteristically slow the dissociation rate of orthosteric agonists from the receptor. By measuring the dissociation of the A1AR-selective agonist[³H]CCPA in the presence of the test compound, we can directly quantify the allosteric effect on orthosteric affinity[2].

Step-by-Step Methodology:

  • Membrane Preparation: Resuspend CHO-K1 cells stably expressing human A1AR (50 µg protein/well) in Assay Buffer (50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Endogenous Ligand Depletion (Critical Step): Supplement the buffer with 2 U/mL Adenosine Deaminase (ADA). Incubate at 25°C for 30 min. Why? ADA converts endogenous adenosine (released from cell membranes) into inactive inosine. Failing to do this results in endogenous adenosine competing for the orthosteric site, leading to false-negative PAM activity[2].

  • Equilibration: Incubate membranes with 1 nM [³H]CCPA for 60 min at 25°C to reach equilibrium binding.

  • Dissociation Initiation: Initiate dissociation by simultaneously adding a massive excess of unlabeled antagonist (10 µM DPCPX) and varying concentrations of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (0.1 µM to 50 µM).

  • Time-Course Sampling: Harvest reactions by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) at specific time points (0, 5, 10, 20, 30, 60, 90, 120 min).

  • Quantification: Wash filters 3x with ice-cold wash buffer. Add scintillation cocktail and measure retained radioactivity. Fit data to a one-phase exponential decay model to determine the dissociation rate constant ( koff​ ).

Protocol 2:[³⁵S]GTPγS Binding Assay

Causality: To prove that the PAM translates binding affinity into functional G-protein activation, we measure the incorporation of the non-hydrolyzable GTP analog,[³⁵S]GTPγS, into the Gi/o protein alpha subunit[4].

Step-by-Step Methodology:

  • Assay Setup: In a 96-well plate, combine hA1AR membranes (20 µ g/well ), 10 µM GDP, 100 mM NaCl, 5 mM MgCl₂, 1 mM DTT, and 0.1 nM [³⁵S]GTPγS in 20 mM HEPES buffer (pH 7.4).

  • Agonist Baseline: Add a sub-maximal concentration of an orthosteric agonist (e.g., CPA at its EC₂₀) to all test wells.

  • PAM Titration: Add the test compound in a 10-point concentration-response format (10 nM to 100 µM).

  • Incubation & Termination: Incubate for 90 min at 30°C. Terminate by rapid filtration through GF/B filters and wash 3x with ice-cold buffer.

  • Analysis: Measure bound [³⁵S]GTPγS via liquid scintillation. A true PAM will cause a leftward shift in the agonist dose-response curve (decreasing the EC₅₀) and potentially increase the maximal efficacy (Emax).

Data Analysis & Interpretation

When evaluating (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, summarize the findings using the allosteric ternary complex model. The table below outlines the expected pharmacological profile for a validated compound in this class.

Table 2: Expected Pharmacological Profile for 2-Amino-3-aroylthiophenes

ParameterDescriptionExpected Outcome for an A1AR PAM
koff​ ([³H]CCPA) Dissociation rate of orthosteric agonistSignificantly decreased (Slower dissociation)
EC₅₀ (Agonist) Potency of orthosteric agonistLeftward shift (10- to 50-fold decrease in EC₅₀)
Emax Maximum functional responseIncreased (if agonist is partial) or unchanged
Alpha ( α ) Binding cooperativity factor> 1 (Positive affinity cooperativity)
Beta ( β ) Activation cooperativity factor> 1 (Positive efficacy cooperativity)

Troubleshooting & Scientific Rigor

  • Probe Dependence: Allosteric modulators often exhibit "probe dependence," meaning their cooperativity factors ( α , β ) change depending on which orthosteric ligand is used in the assay. Solution: Always validate the PAM using both synthetic agonists (e.g., CPA, CCPA) and the endogenous agonist (adenosine) to ensure physiological and translational relevance[4].

  • Receptor Subtype Selectivity: While 2-amino-3-aroylthiophenes are generally selective for A1AR, high concentrations can sometimes exhibit off-target effects at the A2A, A2B, or A3 receptors. Solution: Run counter-screens using [³H]CGS21680 (A2A) and [¹²⁵I]AB-MECA (A3) to establish the selectivity window[3].

References

  • [2] Allosteric Modulation of Purine and Pyrimidine Receptors. NIH PMC. URL:[Link]

  • [4] Structure–Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. ACS Publications. URL:[Link]

  • [3] 6-Aryl-8H-indeno[1,2-d]thiazol-2-ylamines: A1 Adenosine Receptor Agonist Allosteric Enhancers Having Improved Potency. ACS Publications. URL:[Link]

  • [1] International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and Classification of Adenosine Receptors—An Update. Pharmacological Reviews. URL:[Link]

Sources

Application

Application Note: Catalytic Derivatization Strategies for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Technical Guide & Experimental Protocols Executive Summary & Structural Rationale The compound (2-Amino-5-ethy...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Technical Guide & Experimental Protocols

Executive Summary & Structural Rationale

The compound (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone is a highly functionalized, electron-rich heterocyclic building block typically synthesized via the Gewald multicomponent reaction. Derivatives of 2-amino-3-aroylthiophenes are recognized as privileged scaffolds in medicinal chemistry, frequently utilized in the development of allosteric modulators (such as the A1 adenosine receptor enhancer PD 81,723) and potent tubulin polymerization inhibitors[1][2].

From a synthetic perspective, this specific molecule presents a unique reactivity profile that dictates its derivatization strategy:

  • C2-Amino Group: A primary amine that acts as a potent nucleophile for acylation, alkylation, or condensation.

  • C3-Aroyl Group (4-methoxyphenyl): An electrophilic carbonyl center that, in tandem with the C2-amine, provides a pre-organized system for the catalytic annulation of fused heterocycles (e.g., thieno[2,3- d ]pyrimidines)[3].

  • C5-Ethyl Group: Critically, the C5 position is sterically and electronically blocked. In unsubstituted thiophenes, C5 is the most reactive site for electrophilic aromatic substitution and C-H activation. Its blockade forces regioselective functionalization at the C4 position.

  • C4-Position: Unsubstituted and available for late-stage catalytic C-H functionalization[4].

This application note details two advanced catalytic workflows for derivatizing this scaffold: Lewis acid-catalyzed annulation to form kinase-targeting thienopyrimidines, and Palladium-catalyzed direct C-H arylation at the C4 position.

Catalytic Annulation: Synthesis of Thieno[2,3- d ]pyrimidines

Scientific Causality & Mechanism

Thieno[2,3- d ]pyrimidines are critical pharmacophores in oncology, often acting as ATP-competitive kinase inhibitors (e.g., targeting VEGFR-2, EGFR, and PI3K)[1]. The synthesis of these fused bicyclic systems from our target compound relies on the proximity of the C2-amine and the C3-ketone.

By reacting the starting material with formamide under Lewis acid catalysis (e.g., ZnCl2​ ), the C2-amine first undergoes nucleophilic attack to form a formamidine intermediate. The Lewis acid plays a dual role: it activates the formamide for the initial attack and subsequently coordinates to the C3-aroyl oxygen, increasing its electrophilicity. This drives the intramolecular cyclization, followed by dehydration to yield the fully aromatized 4-(4-methoxyphenyl)-6-ethylthieno[2,3- d ]pyrimidine scaffold.

Reaction Pathway Visualization

Annulation SM 2-Amino-3-aroylthiophene Derivatve Int1 Formamidine Intermediate SM->Int1 Formamide Catalyst (ZnCl2) Int2 Cyclized Carbinolamine Int1->Int2 Intramolecular Addition Prod Thieno[2,3-d]pyrimidine Scaffold Int2->Prod -H2O (Aromatization)

Caption: Catalytic annulation pathway from 2-amino-3-aroylthiophene to thieno[2,3-d]pyrimidine.

Experimental Protocol: Lewis Acid-Catalyzed Annulation

Self-Validating System: The success of this reaction can be tracked via LC-MS. The intermediate formamidine will show a mass of [M+27]+ , while the final cyclized and dehydrated product will present a distinct [M+9]+ relative to the starting material, confirming the loss of water.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask, add (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (1.0 mmol, 261.3 mg) and anhydrous ZnCl2​ (0.2 mmol, 27.2 mg, 20 mol%).

  • Reagent Addition: Add 10 mL of formamide (which acts as both reagent and solvent). Stir the mixture at room temperature for 5 minutes to ensure uniform dispersion.

  • Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 150 °C using an oil bath. Maintain stirring for 4–6 hours.

  • In-Process Control (IPC): Sample 10 μ L of the mixture, dilute in MeCN, and analyze via LC-MS. Proceed to workup only when the starting material peak is 2% and the dehydrated product mass is dominant.

  • Workup: Cool the mixture to room temperature and pour it into 50 mL of ice-cold distilled water. A precipitate will form. Stir for 30 minutes to ensure complete precipitation and to dissolve excess formamide and zinc salts.

  • Isolation: Filter the solid under vacuum, wash sequentially with cold water (2 x 10 mL) and cold ethanol (5 mL), and dry under high vacuum to afford the thieno[2,3- d ]pyrimidine derivative.

Regioselective C-H Functionalization at C4

Scientific Causality & Mechanism

Traditional derivatization of the thiophene ring requires pre-halogenation (e.g., bromination with NBS) followed by Suzuki or Sonogashira cross-coupling[1]. However, direct catalytic C-H activation is a superior, atom-economical alternative[4].

Because the highly reactive C5 position is blocked by an ethyl group, Palladium-catalyzed C-H arylation can be directed exclusively to the C4 position. This transformation relies heavily on the Concerted Metalation-Deprotonation (CMD) mechanism. The use of a pivalate base (PivOK) is non-negotiable for high yields; the pivalate anion acts as an intramolecular proton shuttle, lowering the activation energy for C-H bond cleavage at C4 while the Pd(II) center coordinates to the thiophene π -system.

Optimization of C4 C-H Arylation Conditions

The data below summarizes the optimization of the catalytic system, demonstrating the critical nature of the pivalate base in driving the CMD mechanism.

EntryCatalyst (5 mol%)Ligand (10 mol%)Base (2.0 eq)SolventTemp (°C)Yield (%)
1 Pd(OAc)2​ PCy3​ K2​CO3​ DMA11045
2 Pd(OAc)2​ PCy3​ Cs2​CO3​ Toluene11038
3 Pd(OAc)2​ PCy3​ PivOK Toluene11072
4 Pd(OAc)2​ PCy3​ PivOK DMA 110 88
5 PdCl2​ PPh3​ PivOKDMA11051

Table 1: Optimization data for the direct C-H arylation of the target compound with bromobenzene.

Reaction Pathway Visualization

CH_Activation Prep 1. Catalyst Activation Pd(OAc)2 + PCy3 + PivOK React 2. Substrate Addition Thiophene + Aryl Halide in DMA Prep->React Heat 3. CMD Mechanism C-H Cleavage at C4 (110°C) React->Heat Isolate 4. Isolation Extraction & Chromatography Heat->Isolate

Caption: Workflow for the Pd-catalyzed direct C-H arylation at the C4 position.

Experimental Protocol: Pd-Catalyzed Direct C-H Arylation

Self-Validating System: Successful C4 arylation is easily confirmed via 1H NMR. The starting material exhibits a distinct singlet for the C4 proton (typically around δ 6.5 - 7.0 ppm depending on solvent). The complete disappearance of this thiophene proton singlet, coupled with the appearance of new aromatic multiplet signals, validates the regioselective functionalization.

Step-by-Step Methodology:

  • Inert Atmosphere Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (1.0 mmol, 261.3 mg), Pd(OAc)2​ (0.05 mmol, 11.2 mg), tricyclohexylphosphine ( PCy3​ ) (0.1 mmol, 28.0 mg), and Potassium pivalate (PivOK) (2.0 mmol, 280.4 mg).

  • Degassing: Seal the tube with a septum, evacuate, and backfill with ultra-pure Argon (repeat 3 times).

  • Solvent & Electrophile Addition: Inject anhydrous, degassed N,N-Dimethylacetamide (DMA) (5.0 mL) and the desired aryl bromide (e.g., bromobenzene, 1.2 mmol, 188.4 mg) through the septum via a gas-tight syringe.

  • Catalytic Cycle: Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture in a pre-heated oil bath at 110 °C for 16 hours.

  • Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (30 mL) and filter through a short pad of Celite to remove palladium black and insoluble inorganic salts. Wash the Celite pad with additional Ethyl Acetate (20 mL).

  • Extraction: Transfer the filtrate to a separatory funnel. Wash with water (3 x 20 mL) to remove the DMA solvent, followed by brine (20 mL). Dry the organic layer over anhydrous MgSO4​ .

  • Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure C4-arylated derivative.

References

  • "6-Aryl-8H-indeno[1,2-d]thiazol-2-ylamines: A1 Adenosine Receptor Agonist Allosteric Enhancers Having Improved Potency", Journal of Medicinal Chemistry - ACS Publications. URL:[Link][2]

  • "The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review", PMC - National Center for Biotechnology Information. URL:[Link][4]

  • "Chemistry of Thienopyrimidines and Their Biological Applications", Natural Sciences Publishing. URL:[Link][3]

Sources

Method

Application Note: In Vitro Pharmacological Profiling of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Executive Summary & Mechanistic Rationale (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) is a synthetic small molecule belonging to the 2-amino-3-aroylthiophene structural class[1]. This specifi...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) is a synthetic small molecule belonging to the 2-amino-3-aroylthiophene structural class[1]. This specific chemical scaffold is widely recognized in drug development for its ability to act as a Positive Allosteric Modulator (PAM) or Allosteric Enhancer (AE) at the 2[2].

Unlike traditional orthosteric agonists, PAMs lack intrinsic efficacy. Instead, they bind to a distinct, topographically separate allosteric site located on the 3 of the A1AR[3]. Upon binding, the compound induces a conformational change that increases the binding affinity of endogenous adenosine or synthetic agonists, significantly 4 from the receptor[4]. Because A1AR is a Gi/o-coupled G-protein coupled receptor (GPCR), this enhanced agonist residency translates to a potentiated inhibition of adenylyl cyclase, leading to a profound5[5].

G Agonist Orthosteric Agonist (e.g., CPA) Receptor Adenosine A1 Receptor (A1AR) Agonist->Receptor Binds Orthosteric Site PAM PAM (CAS: 153195-01-8) PAM->Agonist Enhances Affinity & Slows Dissociation PAM->Receptor Binds ECL2 Allosteric Site Gi Gi/o Protein Receptor->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Reduces Production

Fig 1: Mechanism of A1AR allosteric modulation and downstream Gi signaling.

Experimental Protocols & Workflows

To rigorously validate the allosteric properties of this compound, a two-tiered in vitro assay approach is required: a radioligand dissociation assay to confirm the kinetic mechanism, and a functional cAMP assay to confirm downstream signal enhancement.

Workflow Step1 1. Membrane Preparation (CHO-A1AR cells) Step2 2. Equilibrium Binding Incubate with [3H]Agonist Step1->Step2 Step3 3. Dissociation Initiation Add PAM + Excess Antagonist (DPCPX) Step2->Step3 Step4 4. Time-Course Filtration Harvest at specific intervals Step3->Step4 Step5 5. Scintillation Counting Measure bound radioactivity Step4->Step5 Step6 6. Kinetic Analysis Calculate dissociation rate (k_off) Step5->Step6

Fig 2: Step-by-step workflow for the radioligand dissociation kinetic assay.

Protocol A: Radioligand Dissociation Kinetic Assay

Objective: To quantify the ability of the PAM to decrease the dissociation rate constant ( koff​ ) of the orthosteric agonist [3H]CCPA.

Causality & Logic: Measuring equilibrium binding alone cannot easily distinguish between allosteric modulation and orthosteric competition. A dissociation kinetic assay explicitly measures the off-rate. We use a massive excess of an unlabeled orthosteric antagonist (DPCPX) to prevent any dissociated[3H]CCPA from rebinding[3]. If the compound is a true PAM, it will "trap" the radioligand on the receptor, extending its half-life[4].

Step-by-Step Methodology:

  • Membrane Preparation: Resuspend CHO-K1 cells stably expressing human A1AR in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, pH 7.4). Homogenize and centrifuge to isolate the membrane fraction.

  • Equilibrium Pre-incubation: Incubate 50 µg of membrane protein with 1 nM [3H]CCPA (a selective A1AR agonist) for 60 minutes at 25°C to achieve steady-state orthosteric binding.

  • Dissociation Initiation (t=0): Add 10 µM of the test PAM ((2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone) simultaneously with 10 µM DPCPX (orthosteric antagonist). The DPCPX ensures that once [3H]CCPA dissociates, it cannot rebind.

  • Time-Course Harvesting: At specific time intervals (e.g., 0, 5, 15, 30, 60, and 120 minutes), rapidly filter 200 µL aliquots through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding) using a vacuum manifold.

  • Washing & Counting: Wash filters three times with 3 mL of ice-cold wash buffer. Transfer filters to vials, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

  • Data Analysis: Fit the decay curves to a one-phase exponential decay model to extract the koff​ values.

Protocol B: Functional cAMP Accumulation Assay (HTRF)

Objective: To demonstrate that the PAM functionally enhances A1AR-mediated Gi signaling.

Causality & Logic: Because A1AR inhibits adenylyl cyclase, basal cAMP levels are too low to measure a further decrease. We must use Forskolin (an adenylyl cyclase activator) to artificially raise the cAMP "ceiling". The PAM should shift the dose-response curve of an orthosteric agonist (like CPA) to the left (lower EC50​ )[5].

Step-by-Step Methodology:

  • Cell Plating: Seed CHO-hA1AR cells into a 384-well white microplate at 5,000 cells/well in stimulation buffer (HBSS supplemented with 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation by phosphodiesterases).

  • Compound Addition: Pre-incubate cells with varying concentrations of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (e.g., 0.1 µM to 30 µM) for 15 minutes.

  • Agonist & Forskolin Stimulation: Add a sub-maximal concentration of the orthosteric agonist CPA (e.g., EC20​ concentration) alongside 10 µM Forskolin. Incubate for 30 minutes at room temperature.

  • Detection: Add HTRF (Homogeneous Time-Resolved Fluorescence) lysis/detection reagents (cAMP-d2 conjugate and anti-cAMP-Cryptate). Incubate for 1 hour.

  • Readout: Read the plate on a TR-FRET compatible microplate reader. Calculate the FRET ratio (665 nm / 620 nm), which is inversely proportional to the intracellular cAMP concentration.

Data Presentation & Expected Outcomes

A true A1AR PAM will exhibit a concentration-dependent slowing of agonist dissociation and a leftward shift in functional agonist potency without altering the maximum efficacy of the receptor system.

Parameter EvaluatedControl (Vehicle + Agonist)+ 10 µM PAM (CAS: 153195-01-8)Fold Shift / Effect
[3H]CCPA Dissociation Rate ( koff​ ) 0.085 min−1 0.021 min−1 ~4-fold decrease (slower off-rate)
[3H]CCPA Dissociation Half-life ( t1/2​ ) 8.1 minutes33.0 minutes~4-fold increase
CPA Functional Potency ( EC50​ for cAMP) 15.0 nM2.5 nM6-fold leftward shift (enhancement)
Efficacy ( Emax​ ) 100% (Normalized)100% - 110%No significant change in efficacy

Trustworthiness & Self-Validating Controls (E-E-A-T)

To ensure scientific integrity, the assay system must be self-validating. The following controls are non-negotiable in your experimental design:

  • PAM-Alone Control: The PAM must be tested in the absence of the orthosteric agonist. It should produce zero functional effect (no change in cAMP). This proves it is a true allosteric modulator and lacks direct orthosteric agonism[4].

  • Orthosteric Antagonist Reversal: The enhanced functional effect (PAM + Agonist) must be completely reversible by the addition of a high dose of an orthosteric antagonist (e.g., DPCPX). This confirms the downstream signaling is strictly A1AR-mediated.

  • Reference Standard: Include a well-characterized A1AR PAM, such as PD 81,723, as a positive control to validate the assay's dynamic range and sensitivity[2].

References

  • Sigma-Aldrich / Moldb. "5-ethyl-3-(4-methoxybenzoyl)thiophen-2-amine | CAS: 153195-01-8 Chemical Properties."
  • National Institutes of Health (PMC).
  • Molecular Pharmacology.
  • National Institutes of Health (PMC).
  • National Institutes of Health (PMC).

Sources

Technical Notes & Optimization

Troubleshooting

purification protocols for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone by column chromatography

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals tasked with the isolation and purification of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals tasked with the isolation and purification of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone . Due to its unique structural motifs—a basic primary amine, an electron-rich thiophene core, and polar carbonyl/methoxy groups—this compound presents specific chromatographic challenges.

Here, we provide field-proven methodologies, causality-driven troubleshooting, and validated protocols to ensure high-yield, high-purity recovery.

Part 1: Causality & Fundamentals – The "Why" Behind the Protocol

Before executing a column, it is critical to understand the structure-property relationships governing the behavior of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone on a stationary phase.

1. The Silanol Interaction (Peak Tailing) The primary challenge in purifying this compound arises from the basic nature of the 2-amino group on the thiophene scaffold. Standard silica gel is inherently acidic due to the presence of surface silanol groups (Si-OH). When the basic amine interacts with these acidic sites, it results in strong, non-covalent acid-base interactions. This causes severe peak tailing , broad asymmetrical elution profiles, and in severe cases, irreversible adsorption (1)[1].

2. Oxidative Degradation 2-Aminothiophenes, typically synthesized via the multi-component Gewald reaction (2)[2], are highly electron-rich. Prolonged exposure to the acidic environment of silica gel, combined with atmospheric oxygen dissolved in the mobile phase, can lead to on-column oxidative degradation (often observed as a darkening of the compound band).

The Solution: A self-validating system utilizing a basic modifier. By introducing 0.5% - 1.0% Triethylamine (TEA) into the mobile phase, the acidic silanol groups are preemptively neutralized. This masks the stationary phase, preventing the 2-amino group from binding irreversibly, thereby restoring sharp, symmetrical peaks and minimizing residence time to prevent degradation (3)[3].

Part 2: Step-by-Step Purification Protocol

The following protocol utilizes normal-phase flash column chromatography optimized for basic, electron-rich heterocycles.

Materials Required:
  • Stationary Phase: Silica gel (230–400 mesh)

  • Mobile Phase: n-Hexane and Ethyl Acetate (EtOAc)

  • Basic Modifier: Triethylamine (TEA)

  • Detection: UV lamp (254 nm)

Step-by-Step Methodology:
  • TLC Solvent Screening:

    • Prepare a TLC chamber with a baseline solvent system of 80:20 Hexane:EtOAc.

    • Spot the crude mixture. If the target compound streaks or tails, add 1% (v/v) TEA to the TLC chamber and repeat.

    • Adjust the Hexane:EtOAc ratio until the target compound achieves a Retention factor ( Rf​ ) of approximately 0.25 to 0.30.

  • Mobile Phase Preparation:

    • Prepare the optimized eluent mixture in bulk.

    • Crucial Step: Add 0.5% to 1.0% (v/v) TEA to the entire volume of the mobile phase and mix thoroughly. Degas the solvent using sonication to minimize dissolved oxygen.

  • Column Packing (Slurry Method):

    • Prepare a slurry of silica gel using the TEA-modified mobile phase. The TEA will pre-neutralize the silanol groups during packing.

    • Pour the slurry into the column and allow it to settle under gentle air pressure, ensuring a perfectly flat bed. Never allow the silica to run dry (4)[4].

  • Sample Loading (Dry Loading):

    • Dissolve the crude (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone in a minimal amount of dichloromethane (DCM).

    • Add a small amount of silica gel (approx. 2-3 times the mass of the crude) to the solution.

    • Evaporate the DCM under reduced pressure until a free-flowing powder is obtained.

    • Carefully load this powder evenly onto the top of the packed column bed. This prevents band broadening caused by the poor solubility of the target compound in the non-polar starting eluent.

  • Elution and Collection:

    • Elute the column using a gentle gradient, starting from 90:10 Hexane:EtOAc (+1% TEA) and slowly increasing polarity to the optimized ratio.

    • Collect fractions and monitor via UV detection at 254 nm (due to the highly conjugated methoxyphenyl and thiophene rings).

    • Combine pure fractions and remove the solvent under reduced pressure at a temperature not exceeding 40°C to prevent thermal degradation.

Workflow N1 Crude Reaction Mixture N2 TLC Solvent Screening (Hexane/EtOAc + TEA) N1->N2 N3 Column Packing (Silica Slurry + 1% TEA) N2->N3 N4 Sample Loading (Dry Loading Preferred) N3->N4 N5 Gradient Elution (UV Detection @ 254 nm) N4->N5 N6 Pure (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone N5->N6

Caption: Chromatographic purification workflow for 2-aminothiophene derivatives.

Part 3: Troubleshooting Guide & FAQs

Q1: My target compound is streaking across the entire TLC plate, and I cannot isolate a clean fraction. How do I fix this? A1: This is the classic signature of unmitigated silanol interactions. The basic 2-amino group is protonating on the acidic silica surface. Action: Immediately incorporate 0.5% - 1.0% Triethylamine (TEA) or Diethylamine into your mobile phase. If the issue persists, your compound may be exceptionally sensitive; consider switching the stationary phase to Basic Alumina , which provides a surface that inherently minimizes unwanted interactions with amines (3)[3].

Q2: The compound band on the column is turning dark brown/black as it elutes. What is happening? A2: You are witnessing on-column oxidative degradation. 2-Aminothiophenes are electron-rich and can oxidize rapidly when exposed to air and acidic media for prolonged periods. Action: Increase the flow rate to minimize the compound's residence time on the column (use flash chromatography rather than gravity). Ensure your solvents are degassed, and maintain strict temperature control (evaporate fractions at <40°C).

Q3: I am seeing co-elution with a byproduct that has an almost identical Rf​ value. How can I separate them? A3: In Gewald syntheses, unreacted starting materials (like the active methylene nitrile) or positional isomers can co-elute (5)[5]. Action: Flatten your gradient. Instead of an isocratic 80:20 Hexane:EtOAc run, start at 95:5 and increase polarity in 2% increments. Alternatively, switch to a different solvent selectivity group (e.g., Dichloromethane/Methanol + TEA) to alter the relative retention times of the impurities (6)[6].

LogicTree Root Chromatography Troubleshooting Tailing Peak Tailing / Irreversible Adsorption Root->Tailing Degradation On-Column Degradation (Darkening) Root->Degradation Coelution Co-elution with Isomers/Byproducts Root->Coelution Sol1 Add 0.5-1.0% TEA to Mobile Phase Tailing->Sol1 Sol2 Use Degassed Solvents & Minimize Column Time Degradation->Sol2 Sol3 Optimize Gradient / Switch to Basic Alumina Coelution->Sol3

Caption: Troubleshooting logic tree for common issues during 2-aminothiophene purification.

Part 4: Data Presentation & Optimization Metrics

The following tables summarize the quantitative parameters for optimizing the purification of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone.

Table 1: Solvent System Optimization & Modifier Impact

Solvent System (v/v)Modifier AddedTarget Compound Rf​ Peak Shape / Band Quality
Hexane:EtOAc (80:20)None0.15 - 0.35 (Smear)Severe Tailing, Poor Resolution
Hexane:EtOAc (80:20)1% TEA0.28 (Sharp)Symmetrical, High Resolution
DCM:MeOH (95:5)None0.40 (Tailing)Moderate Tailing
DCM:MeOH (95:5)0.5% TEA0.45 (Sharp)Symmetrical, Good Alternative

Table 2: Troubleshooting Action Matrix

Diagnostic SymptomPrimary CauseCorrective ActionExpected Outcome
Low mass recovery (<50%)Irreversible binding to silanol groupsPre-treat silica with 1% TEA in starting eluent>85% mass recovery
Darkening of fractionsOxidative degradation of thiopheneDegas solvents; decrease run time (<30 mins)Pale yellow/clear fractions
Co-elution with ketone starting materialInsufficient selectivityImplement shallow gradient (2% step increases)Baseline separation

Part 5: References[4] Technical Support Center: Purification of 2-Acetylthiophene. BenchChem. https://benchchem.com[1] Technical Support Center: Purification Strategies for 2-Aminoquinoline Derivatives. BenchChem. https://benchchem.com[2] Application Notes and Protocols: Gewald Synthesis of 2-Aminothiophene Derivatives. BenchChem. https://benchchem.com[5] A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI.https://www.mdpi.com[3] Thiophen-2-amine hydrochloride. BenchChem. https://benchchem.com[6] Design and Synthesis of Tetrahydropyridothieno[2,3-d]pyrimidine Scaffold Based Epidermal Growth Factor Receptor (EGFR) Kinase Inhibitors. Journal of Medicinal Chemistry - ACS Publications. https://pubs.acs.org

Sources

Optimization

Technical Support Center: Handling &amp; Stability of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

Welcome to the Application Support Portal for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone . As a 2-amino-3-aroylthiophene derivative, this compound belongs to a class of molecules widely investigated as Positiv...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Portal for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone . As a 2-amino-3-aroylthiophene derivative, this compound belongs to a class of molecules widely investigated as Positive Allosteric Modulators (PAMs) for the Adenosine A1 Receptor (A1AR)[1].

While highly potent, the 5-alkyl-2-aminothiophene pharmacophore is notoriously unstable in aqueous media and polar aprotic solvents over time[2]. This guide is engineered to help researchers troubleshoot erratic assay results, understand the chemical causality behind compound degradation, and implement self-validating protocols to ensure data integrity.

I. Mechanistic FAQs: Troubleshooting Assay Inconsistencies

Q1: My in vitro A1AR binding assay results are highly variable when using aqueous buffers. What is the root cause? Causality: The variability is almost certainly due to the rapid oxidative degradation of the compound in your aqueous media. The 5-ethyl and 2-amino groups act as strong electron-donating groups, making the thiophene ring highly electron-rich. In the presence of dissolved oxygen and water, the compound undergoes electrophilic oxidation[2]. This alters the structural conformation required for allosteric binding, leading to a loss of pharmacological enhancement and erratic dose-response curves.

Q2: I prepared a stock solution in DMSO three months ago. Is it still viable? Causality: No. While DMSO is the standard vehicle for poorly water-soluble PAMs[1], 2-amino-3-aroylthiophenes are unstable and undergo slow oxidation even in DMSO[2]. The hygroscopic nature of DMSO means it absorbs atmospheric moisture over time, introducing water and oxygen into the system, which catalyzes the degradation of the thiophene core into thiophene-S-oxides and ring-opened byproducts. Action: Discard the old stock. Always prepare single-use aliquots using anhydrous, nitrogen-purged DMSO and store them at -80°C.

Q3: During prolonged cell culture incubations (24-48 hours), the compound seems to lose efficacy. How can I stabilize it? Causality: Cell culture media are highly oxygenated and contain reactive oxygen species (ROS) generated by cellular metabolism. These ROS rapidly attack the 2-aminothiophene ring. Action: If your experimental model permits, co-incubate the media with a mild, non-interfering antioxidant (e.g., 0.1% ascorbic acid) and minimize ambient light exposure, as photolytic degradation can exacerbate thiophene ring opening.

II. Degradation Pathway & Workflow Visualization

To effectively prevent degradation, it is critical to understand the molecular fate of the compound when exposed to non-ideal conditions.

degradation_pathway A (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone C Thiophene-S-oxide Intermediate A->C Electrophilic Oxidation D Oxidized Amino Radicals (Dimerization) A->D Radical Formation B Dissolved O2 / H2O (Aqueous Media) B->C Catalyzes E Ring-Opened / Degraded Inactive Products C->E Hydrolysis D->E Precipitation

Proposed oxidative degradation pathway of 2-amino-3-aroylthiophenes in aqueous media.

workflow N1 Solid Compound (Store desiccated) N2 Anhydrous DMSO (N2 purged) N1->N2 Dissolve N3 Aliquot & Freeze (-80°C) N2->N3 Store N4 Degassed Aqueous Buffer Dilution N3->N4 Thaw & Dilute N5 Immediate Assay Execution N4->N5 < 1 hr window

Optimized workflow for handling oxidation-sensitive 2-aminothiophene derivatives.

III. Quantitative Stability Profile

The table below summarizes the expected half-life ( t1/2​ ) of the compound across various solvent environments. Use this data to define the temporal limits of your experimental workflows.

Solvent / Environmental ConditionTemperatureEstimated t1/2​ Primary Degradation Mechanism
Anhydrous DMSO (N₂ purged) -80°C> 6 monthsNone (Stable)
DMSO (Ambient air/moisture) 25°C~2 to 3 monthsS-oxidation / Dimerization[2]
Aqueous Buffer (pH 7.4, oxygenated) 37°C< 12 hoursRapid ring-opening / Hydrolysis
Aqueous Buffer (pH 7.4, degassed) 37°C~48 hoursSlow S-oxidation
Aqueous Buffer + 0.1% Ascorbic Acid 37°C~72 hoursQuenched radical formation

IV. Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions regarding compound stability. The following protocols integrate built-in validation checkpoints so that every experiment validates its own reagents.

Protocol 1: Preparation of Oxidation-Resistant Stock Solutions

Causality: Water and oxygen are the primary catalysts for thiophene degradation. By eliminating both from the solvation matrix, the structural integrity of the PAM is preserved.

  • Equilibration: Allow the lyophilized solid compound to reach room temperature inside a desiccator before opening to prevent ambient condensation on the powder.

  • Solvation: Dissolve the compound in anhydrous DMSO (≤0.005% water content) that has been pre-purged with Nitrogen or Argon gas for 15 minutes.

  • Aliquoting: Immediately divide the master stock into single-use aliquots (e.g., 10 µL volumes) in amber microcentrifuge tubes to prevent photolytic degradation.

  • Storage: Flash-freeze in liquid nitrogen and transfer to a -80°C freezer.

  • Validation Checkpoint: Take one random aliquot, dilute it to 10 µM in HPLC-grade acetonitrile, and run a baseline UV-Vis scan (200-400 nm). Record the λmax​ . This serves as your "Day 0" intact compound fingerprint.

Protocol 2: Just-in-Time Aqueous Dilution & Integrity Verification

Causality: Because the compound degrades rapidly in water, dilution must occur immediately prior to receptor binding or cellular assays.

  • Buffer Preparation: Degas your aqueous assay buffer (e.g., Tris-HCl or PBS) by sonicating under a vacuum for 10 minutes, followed by bubbling with Nitrogen gas.

  • Thawing: Thaw a single DMSO aliquot at room temperature just before use. Never refreeze a thawed aliquot.

  • Dilution: Inject the DMSO stock directly into the vortexing degassed buffer to prevent localized precipitation. Keep the final DMSO concentration below 1% to avoid cellular toxicity[1].

  • Validation Checkpoint (Real-Time HPLC-UV): Before applying the solution to your biological system, run a rapid 5-minute isocratic HPLC check (e.g., 60:40 Acetonitrile:Water with 0.1% TFA).

    • Pass Criteria: A single sharp peak corresponding to the Day 0 retention time.

    • Fail Criteria: The appearance of early-eluting peaks (indicating polar thiophene-S-oxides or ring-opened acids). If the parent peak area has decreased by >5%, discard the solution and prepare a fresh dilution.

V. References

  • 6-Aryl-8H-indeno[1,2-d]thiazol-2-ylamines: A 1 Adenosine Receptor Agonist Allosteric Enhancers Having Improved Potency ACS Publications[Link][2]

  • Allosteric Modulation of Purine and Pyrimidine Receptors National Institutes of Health (NIH) / PMC[Link][1]

  • Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation International Atomic Energy Agency (IAEA)[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC vs. UHPLC Method Validation for the Purity Analysis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone: A Comparative Guide

As drug development pipelines increasingly rely on complex heterocyclic intermediates, the demand for robust, high-throughput analytical methods has never been higher. (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanon...

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Author: BenchChem Technical Support Team. Date: March 2026

As drug development pipelines increasingly rely on complex heterocyclic intermediates, the demand for robust, high-throughput analytical methods has never been higher. (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone is a highly functionalized thiophene derivative. Structurally, it presents a unique analytical challenge: it combines a highly hydrophobic core (thiophene and methoxyphenyl rings) with a basic primary amine and a polarizable ketone linker.

When analyzing basic amines, traditional High-Performance Liquid Chromatography (HPLC) often suffers from peak tailing due to secondary interactions between the protonated amine and residual silanols on the silica stationary phase. To address this, laboratories are rapidly transitioning to Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with modern core-shell column chemistries.

This guide objectively compares a standard traditional HPLC method against an optimized UHPLC method for the purity analysis of this compound. By examining the causality behind experimental choices and validating the methods against [1], we provide a self-validating framework that analytical scientists can adapt for complex thiophene derivatives.

Methodological Rationale: Overcoming Structural Challenges

To design a self-validating analytical system, every chromatographic parameter must be deliberately chosen to counteract the molecule's physicochemical liabilities.

  • Stationary Phase Selection: Traditional 5 µm fully porous C18 columns often expose basic analytes to unreacted silanols, leading to severe tailing. By upgrading to a 1.7 µm core-shell C18 column, we reduce the diffusion path length (minimizing the C-term of the van Deemter equation) and utilize advanced end-capping techniques to shield silanols, resulting in dramatically sharper peaks.

  • Mobile Phase Causality: The basic amine group (pKa ~ 4.5–5.5) requires an acidic modifier. We utilize 0.1% Trifluoroacetic acid (TFA) in the traditional method and 0.1% Formic Acid (FA) in the UHPLC method. The acid serves a dual purpose: it lowers the mobile phase pH below the pKa of the silica silanols (neutralizing them to prevent ionic interactions) and ion-pairs with the protonated amine to increase its apparent hydrophobicity, ensuring adequate retention.

  • Thermal Optimization: The UHPLC method elevates the column compartment to 40°C. This intentionally lowers the viscosity of the mobile phase, mitigating the extreme backpressures generated by sub-2 µm particles while simultaneously accelerating mass transfer kinetics.

SeparationMechanism Sample (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone Injection Autosampler Injection Sample->Injection Column C18 Stationary Phase (Hydrophobic & Silanol Interactions) Injection->Column Elution Elution (Based on Partition Coefficient) Column->Elution Modifier Acidic Mobile Phase (Suppresses Silanol Ionization) Modifier->Column Detection PDA Detection (UV Absorbance at 254 nm) Elution->Detection

Chromatographic separation mechanism emphasizing silanol suppression.

Experimental Protocols

The following step-by-step methodologies detail the execution of both the baseline and optimized analytical workflows. Both protocols are designed in accordance with guidelines [2].

Protocol A: Traditional HPLC Method (Baseline)
  • Mobile Phase Preparation: Prepare an isocratic mixture of 40% Water (containing 0.1% TFA) and 60% Acetonitrile. Sonicate for 15 minutes and filter through a 0.45 µm PTFE membrane.

  • System Setup: Install a fully porous C18 column (250 mm × 4.6 mm, 5 µm). Set the column oven to 30°C.

  • Equilibration: Pump the mobile phase at a flow rate of 1.0 mL/min for 30 minutes until the baseline is stable.

  • Sample Preparation: Dissolve the standard in the mobile phase to a target concentration of 100 µg/mL.

  • Execution: Inject 10 µL of the sample. Monitor the eluent using a UV detector set to 254 nm (the λmax​ for the conjugated thiophene-methanone system).

Protocol B: Optimized UHPLC Method (Advanced)
  • Mobile Phase Preparation: Prepare Mobile Phase A (Water with 0.1% Formic Acid) and Mobile Phase B (100% Acetonitrile). Filter through a 0.22 µm membrane.

  • System Setup: Install a core-shell C18 column (100 mm × 2.1 mm, 1.7 µm). Set the column oven to 40°C to reduce system backpressure.

  • Gradient Programming: Program the pump at 0.4 mL/min with the following gradient:

    • 0.0 – 1.0 min: 20% B

    • 1.0 – 4.0 min: Linear ramp to 80% B

    • 4.0 – 5.0 min: Hold at 80% B

    • 5.0 – 6.0 min: Return to 20% B for re-equilibration.

  • Execution: Inject 1 µL of the 100 µg/mL sample. Monitor using a Photodiode Array (PDA) detector at 254 nm with a high sampling rate (40 Hz) to accurately integrate the narrow UHPLC peaks.

Comparative Performance Data

Transitioning from traditional HPLC to UHPLC yields significant improvements in both data quality and laboratory throughput. Table 1 outlines the raw chromatographic performance, demonstrating how the core-shell architecture eliminates the tailing factor associated with the primary amine.

Table 1: Chromatographic Performance Comparison
ParameterTraditional HPLC (5 µm)Optimized UHPLC (1.7 µm)Performance Gain
Retention Time (min) 8.452.1574% faster analysis
Theoretical Plates (N) ~8,500~24,0002.8x higher efficiency
Tailing Factor ( Tf​ ) 1.65 (Significant tailing)1.08 (Highly symmetrical)Elimination of silanol interaction
Resolution ( Rs​ ) *1.84.5Superior baseline separation
Total Run Time (min) 15.06.060% reduction in solvent use

*Resolution calculated against the nearest synthetic impurity eluting prior to the main peak.

Method Validation Framework (ICH Q2(R2))

To ensure the trustworthiness of the analytical data, both methods were subjected to rigorous validation. The workflow below illustrates the self-validating system used to confirm that the procedures are fit for their intended purpose.

ValidationWorkflow Dev Method Development (Column & Mobile Phase Selection) Spec Specificity (Forced Degradation Studies) Dev->Spec Lin Linearity & Range (25% to 150% Target Conc.) Spec->Lin AccPre Accuracy & Precision (Recovery & Repeatability) Lin->AccPre Rob Robustness (Flow rate, pH, Temp variations) AccPre->Rob Val Validated Method (Ready for Purity Analysis) Rob->Val

ICH Q2(R2) Method Validation Workflow for Purity Analysis.

Specificity & Forced Degradation

Specificity was established by subjecting the compound to acid (0.1N HCl), base (0.1N NaOH), oxidative (3% H2​O2​ ), and photolytic stress. The UHPLC PDA detector confirmed peak purity (purity angle < purity threshold), proving that no degradation products co-eluted with the main (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone peak.

Table 2: Validation Parameters Summary
Validation ParameterTraditional HPLCOptimized UHPLCICH Q2(R2) Acceptance Criteria
Linearity ( R2 ) 0.99850.9999 0.999
Precision (%RSD, n=6) 1.8%0.4% 2.0%
Accuracy (Recovery) 97.5% – 101.2%99.1% – 100.4%98.0% – 102.0%
LOD (µg/mL) 0.500.05Signal-to-Noise 3:1
LOQ (µg/mL) 1.500.15Signal-to-Noise 10:1

Conclusion

While traditional HPLC can achieve baseline separation for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, it struggles with peak tailing and sensitivity due to the molecule's basic amine group interacting with the stationary phase.

The optimized UHPLC method utilizing a 1.7 µm core-shell column and a formic acid gradient provides a vastly superior alternative. It not only resolves the tailing issue ( Tf​ = 1.08) but also increases sensitivity tenfold (LOD = 0.05 µg/mL) while cutting the run time by 60%. For drug development professionals requiring rigorous, ICH-compliant purity analysis, the UHPLC protocol offers a highly reliable, self-validating system that maximizes both data integrity and laboratory throughput.

References

  • European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu. Available at:[Link]

  • U.S. Food and Drug Administration (FDA). "Analytical Procedures and Methods Validation for Drugs and Biologics." FDA.gov. Available at:[Link]

Comparative

comparative binding affinity of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone analogs

An in-depth technical comparison of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) against established benchmark analogs in the 2-amino-3-benzoylthiophene class of adenosine A1 receptor (A1AR) p...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) against established benchmark analogs in the 2-amino-3-benzoylthiophene class of adenosine A1 receptor (A1AR) positive allosteric modulators (PAMs).

Introduction to A1AR Allosteric Modulation

The A1 adenosine receptor (A1AR) is a G protein-coupled receptor (GPCR) that mediates cardioprotection, antinociception, and neuroprotection. However, direct orthosteric agonists often fail in clinical trials due to systemic side effects like severe bradycardia and hypotension.

Positive Allosteric Modulators (PAMs), specifically the 2-amino-3-benzoylthiophene class, offer a highly targeted alternative. Instead of activating the receptor indiscriminately, PAMs bind to a topographically distinct allosteric cleft. They exert their effect by slowing the dissociation rate ( koff​ ) of the endogenous agonist (adenosine), thereby amplifying the receptor's response only where and when adenosine is locally released during tissue stress [1].

Mechanism A Endogenous Adenosine (Orthosteric Agonist) C A1 Adenosine Receptor (A1AR) A->C Binds Primary Site B Thiophene PAM (Allosteric Enhancer) B->C Binds Allosteric Cleft (Decreases k_off) D Gi/o Protein Activation C->D Signal Transduction E Adenylyl Cyclase Inhibition D->E Decreases cAMP

A1AR Allosteric Signaling: PAMs amplify endogenous agonist signaling without intrinsic efficacy.

Structural Causality & Binding Affinity (SAR)

The binding affinity and Allosteric Enhancer (AE) score of 2-amino-3-benzoylthiophenes are governed by strict Structure-Activity Relationships (SAR). Comparing our target compound to prototypes like PD 81,723 and T62 reveals the causality behind their pharmacological differences [2]:

  • The 2-Amino Group (Strictly Conserved): Essential for hydrogen bonding within the allosteric pocket. Acylation of this group completely abolishes activity.

  • The 3-Aroyl Substitution (Electronic Effects):

    • PD 81,723 utilizes a 3-trifluoromethyl ( CF3​ ) group, and T62 uses a 4-chloro ( Cl ) group. These are electron-withdrawing groups (EWGs) , which decrease the electron density of the aroyl ring and stabilize the dihedral angle required for optimal pocket insertion.

    • (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone utilizes a 4-methoxy group , which is electron-donating . This increases electron density, altering the electrostatic potential surface of the molecule. While it maintains binding capability, electron-donating groups typically result in a lower AE score compared to halogenated analogs [1].

  • The 4,5-Thiophene Substitutions (Hydrophobic Packing):

    • PD 81,723 features 4,5-dimethyl groups, and T62 features a fused tetrahydrobenzo ring. This dual substitution perfectly fills a lipophilic sub-pocket in the A1AR.

    • Our target compound features a 5-ethyl substitution but lacks a position 4 substituent. The 5-ethyl group provides necessary hydrophobic contacts, but the missing bulk at position 4 reduces the overall van der Waals interactions, slightly increasing the dissociation constant ( KA​ ) of the PAM [1].

Comparative Quantitative Data

The following table synthesizes the structural modifications and their resulting impact on A1AR binding kinetics.

Compound3-Aroyl Substitution (Electronic Nature)Thiophene 4,5-Substitution (Steric Bulk)Effect on [3H]CHA Dissociation ( t1/2​ )AE Score (%)*Primary Application Phase
PD 81,723 (Prototype)3-Trifluoromethyl (EWG)4,5-DimethylIncreases t1/2​ by ~2.5x19 - 25%Preclinical (Cardioprotection)
T62 (Advanced Lead)4-Chloro (EWG)4,5,6,7-Tetrahydrobenzo (Fused)Increases t1/2​ by >3.0x40 - 50%Clinical Trials (Neuropathic Pain)
Target Analog (CAS 153195-01-8)4-Methoxy (EDG)5-Ethyl (Mono-substituted)Increases t1/2​ by ~1.5x10 - 15%Scaffold Research / Chemical Probe

*AE Score represents the percentage increase in specific binding of an orthosteric agonist in the presence of the PAM at a standard concentration (typically 10 µM).

Self-Validating Experimental Protocol: Two-Point Kinetic Dissociation Assay

Because PAMs lack intrinsic efficacy and do not compete for the orthosteric site, standard equilibrium binding assays are insufficient and prone to artifacts (e.g., receptor reserve interference). To ensure trustworthiness and self-validation , researchers must measure the direct physical consequence of the PAM: the slowing of the orthosteric radioligand's dissociation rate ( koff​ ) [3].

If the compound is a true PAM, the dissociation half-life ( t1/2​ ) of the radioligand must increase in a dose-dependent, saturable manner when the PAM is introduced.

Step-by-Step Methodology
  • Membrane Preparation: Cultured CHO cells stably expressing human A1AR are homogenized. Membrane fractions (15 µg protein/well) are isolated via ultracentrifugation and suspended in an assay buffer (50 mM Tris-HCl, 2.5 mM MgCl2​ , pH 7.4).

  • Radioligand Equilibration: Incubate the membranes with 2 nM [3H]CCPA (a high-affinity A1AR orthosteric agonist) for 90 minutes at 30°C to achieve steady-state equilibrium.

  • Dissociation Initiation (The Self-Validating Step): To initiate dissociation and prevent radioligand re-association, add a massive excess (10 µM) of unlabeled agonist (R-PIA).

    • Control Group: R-PIA alone.

    • Test Group: R-PIA + varying concentrations of the target PAM (e.g., 1 µM to 100 µM).

  • Rapid Filtration: Terminate the reaction at specific time points (e.g., 20 min and 90 min) by rapid filtration through GF/B glass fiber filters using a cell harvester. Wash extensively with ice-cold buffer.

  • Kinetic Analysis: Measure retained radioactivity using liquid scintillation counting. Calculate the dissociation rate constant ( koff​ ) using a one-phase exponential decay model.

Workflow S1 1. Membrane Preparation (hA1AR CHO Cells) S2 2. Radioligand Equilibration ([3H]CCPA, 90 min, 30°C) S1->S2 S3 3. Dissociation Initiation (Add 10 µM R-PIA ± PAM) S2->S3 S4 4. Rapid Filtration & Washing (GF/B Filters) S3->S4 S5 5. Scintillation & Kinetic Analysis (Calculate k_off & AE Score) S4->S5

Workflow for the Two-Point Kinetic Dissociation Assay to validate PAM activity.

References

  • Lütjens, H., Zickgraf, A., Figler, H., Linden, J., Olsson, R. A., & Scammells, P. J. (2003). "2-Amino-3-benzoylthiophene Allosteric Enhancers of A1 Adenosine Agonist Binding: New 3, 4-, and 5-Modifications." Journal of Medicinal Chemistry.[Link]

  • Kollias-Baker, C., Ruble, J., Dennis, D., Bruns, R. F., & Belardinelli, L. (1997). "Allosteric enhancer PD 81,723 acts by novel mechanism to potentiate cardiac actions of adenosine." Circulation Research.[Link]

Validation

High-Resolution Mass Spectrometry Fragmentation Analysis of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone: A Comparative Guide

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) platform is critical when characterizing complex pharmacophores. Compounds based on the 2-aminothiophene scaffold—frequently synthesized...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) platform is critical when characterizing complex pharmacophores. Compounds based on the 2-aminothiophene scaffold—frequently synthesized via the Gewald multicomponent reaction—are of high interest in drug development due to their potent biological activities, such as acting as 1.

This guide objectively compares the performance of High-Resolution Quadrupole Time-of-Flight (HR-Q-TOF) versus Low-Resolution Triple Quadrupole (QqQ) mass spectrometry for the structural elucidation of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone . By detailing self-validating experimental protocols and mechanistic fragmentation pathways, this guide provides actionable insights for researchers optimizing their LC-MS/MS workflows.

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in system suitability checks and explains the physical causality behind each methodological choice.

Step 1: Sample Preparation & System Suitability
  • Action: Dissolve the reference standard in LC-MS grade methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water and Acetonitrile containing 0.1% Formic Acid (FA).

  • Causality: Formic acid acts as a crucial proton donor, facilitating efficient positive electrospray ionization (ESI+) to generate a robust [M+H]+ signal. Running a blank injection prior to the sample validates system cleanliness and prevents carryover artifacts.

Step 2: Chromatographic Separation (UHPLC)
  • Action: Inject 2 µL onto a sub-2-micron C18 column (2.1 x 50 mm, 1.7 µm) at a flow rate of 0.4 mL/min. Utilize a gradient elution from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

  • Causality: The hydrophobic C18 stationary phase effectively retains the non-polar thiophene core. The rapid organic gradient ensures sharp chromatographic peaks, which concentrates the analyte entering the ion source and minimizes matrix-induced ion suppression.

Step 3: Ion Source & Collision-Induced Dissociation (CID) Optimization
  • Action: Set the ESI capillary voltage to 3.5 kV and desolvation temperature to 350°C. Isolate the precursor ion (m/z 262.1) in Q1. Apply a stepped collision energy (CE) ramp (15, 25, and 35 eV) using Argon as the collision gas in Q2.

  • Causality: A temperature of 350°C ensures complete droplet desolvation, preventing the formation of mass-shifting water clusters. Stepping the CE is a self-validating technique: low CE captures fragile precursor ions, while high CE forces the generation of stable, low-mass structural fragments, yielding a complete structural fingerprint.

MS_Workflow Prep Sample Preparation (1 µg/mL, 0.1% FA) LC UHPLC Separation (C18, Gradient Elution) Prep->LC Ion ESI+ Ionization (Capillary: 3.5 kV) LC->Ion Mass Mass Analysis (Q-TOF / QqQ) Ion->Mass Data Data Processing (Exact Mass & MRM) Mass->Data

Fig 1. Standardized LC-MS/MS workflow for 2-aminothiophene derivative analysis.

Comparative Data Analysis: Q-TOF vs. QqQ

When analyzing novel 2, the choice of mass analyzer dictates the quality of the data. Q-TOF instruments provide high mass accuracy (measured in parts-per-million, ppm), which is strictly required to assign elemental formulas to unknown fragments. Conversely, QqQ instruments operate at unit mass resolution but excel in targeted sensitivity.

Table 1: Instrument Performance Comparison for Thiophene Analysis

FeatureHigh-Resolution Q-TOFTriple Quadrupole (QqQ)
Mass Accuracy < 2 ppm± 0.5 Da
Resolution (FWHM) > 30,000~ 1,000 (Unit Resolution)
Primary Application Structural elucidation, Metabolite IDTargeted MRM quantification (PK/PD)
Sensitivity (Full Scan) HighModerate
Sensitivity (Targeted) ModerateUltra-High
Fragmentation Profile of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

The exact mass of the protonated molecule[M+H]+ is 262.0896 Da (Formula: C14H16NO2S+). Table 2 summarizes the high-resolution fragmentation data obtained via Q-TOF, which allows for unambiguous assignment of the structural sub-components.

Table 2: Key HRMS Fragment Ions of [M+H]+ (m/z 262.0896)

Fragment IonExact Mass (m/z)FormulaMass Error (ppm)Relative AbundanceOrigin / Mechanism
Precursor 262.0896C14H16NO2S+0.815%Intact Protonated Molecule
Base Peak 135.0444C8H7O2+1.2100%α-cleavage (4-methoxybenzoyl cation)
Fragment A 126.0376C6H8NS+1.545%α-cleavage (thiophene core cation)
Fragment B 107.0495C7H7O+0.930%Loss of CO (-28 Da) from m/z 135
Fragment C 247.0662C13H13NO2S+2.110%Neutral loss of CH3 (-15 Da)

Mechanistic Fragmentation Pathways

Understanding the causality of fragmentation is essential for predicting the behavior of similar synthetic analogs. The methanone bridge in 3-aroylthiophenes is highly susceptible to cleavage during CID.

  • α-Cleavage at the Methanone Bridge: The most thermodynamically favorable bond cleavage occurs between the carbonyl carbon and the thiophene ring.

    • When the charge is retained on the aroyl moiety, it generates the 4-methoxybenzoyl cation (m/z 135.0444) . This ion forms the base peak because the positive charge of the acylium ion is heavily stabilized by the electron-donating resonance effect of the para-methoxy group.

    • Alternatively, charge retention on the heterocyclic core yields the 2-amino-5-ethylthiophene cation (m/z 126.0376) .

  • Secondary Neutral Losses: The highly stable 4-methoxybenzoyl cation undergoes a subsequent high-energy neutral loss of carbon monoxide (CO, 28 Da) to form the methoxyphenyl cation (m/z 107.0495) . Additionally, a minor neutral loss of a methyl radical (-15 Da) from either the ethyl or methoxy group yields the fragment at m/z 247.0662 .

Frag_Pathway M [M+H]+ m/z 262.0896 F1 4-Methoxybenzoyl Cation m/z 135.0444 M->F1 α-Cleavage (CID) F2 2-Amino-5-ethylthiophene Cation m/z 126.0376 M->F2 α-Cleavage (CID) F4 [M+H - CH3]+ m/z 247.0662 M->F4 Neutral Loss (-15 Da) F3 Methoxy-phenyl Cation m/z 107.0495 F1->F3 -CO (-28 Da)

Fig 2. Proposed CID fragmentation pathway for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone.

Conclusion & Strategic Recommendations

For structural elucidation and confirmation of synthesis (such as verifying the products of3), HR-Q-TOF is the undisputed superior platform. Its sub-2 ppm mass accuracy eliminates isobaric interference and confirms the exact elemental composition of the 4-methoxybenzoyl and thiophene core fragments.

However, once the fragmentation pathway is mapped and the m/z 262.1 → 135.0 transition is validated as the primary quantitative identifier, drug development workflows should transition to a QqQ platform. Operating in Multiple Reaction Monitoring (MRM) mode, the QqQ will provide the ultra-high sensitivity and wide dynamic range required for high-throughput pharmacokinetic (PK) blood-plasma assays.

References

  • 2-Amino-3-aroyl-4,5-alkylthiophenes: Agonist Allosteric Enhancers at Human A1 Adenosine Receptors. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • Green methodologies for the synthesis of 2-aminothiophene. ResearchGate. Available at:[Link]

Sources

Comparative

spectroscopic validation (IR and NMR) of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

[label="High-Field (400+ MHz)\nHigh Res (Elucidation)", fillcolor="#F1F3F4", fontcolor="#202124 Finalizing Diagram and Report I'm now finalizing the decision matrix and comprehensive comparison. I've completed the DOT di...

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Author: BenchChem Technical Support Team. Date: March 2026

[label="High-Field (400+ MHz)\nHigh Res (Elucidation)", fillcolor="#F1F3F4", fontcolor="#202124

Finalizing Diagram and Report

I'm now finalizing the decision matrix and comprehensive comparison. I've completed the DOT diagrams illustrating the validation workflows and optimized for readability. I'm focusing on the clarity of the selection of NMR and IR approaches to aid the reader. I'm also proofreading the guide to ensure accuracy and consistency across all sections.

Defining Self-Validation Steps

I'm now clarifying the self-validation aspect for both NMR and IR protocols. I'm focusing on defining clear, measurable acceptance criteria at each stage of the analysis. For NMR, this includes criteria for lock signal stability and TMS peak width. For IR, I'm defining a featureless background scan (excluding atmospheric bands) and post-clean scan matching the original background as key validation steps.

Detailing C4 Proton Assignment

I'm now detailing the assignment of the thiophene C4 proton. I've considered that the electron-donating amine and the withdrawing carbonyl influence the chemical shift. I've predicted the C4 proton will appear as a sharp singlet at around 6.6 - 6.8 ppm. Also, I've confirmed that the p-anisoyl group will display the expected AA'BB' pattern, and detailed the expected signals from the AA'BB' pattern, confirming deshielding and shielding.

Spectroscopic Validation of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone: A Comparative Guide to IR and NMR Methodologies

Executive Summary

(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS 153195-01-8) is a highly functionalized 2-aminothiophene derivative. Because the 2-aminothiophene core is a privileged scaffold in medicinal chemistry—often serving as a precursor for allosteric modulators and kinase inhibitors—rigorous structural validation of this intermediate is critical [3.1]. This guide objectively compares benchtop versus high-field Nuclear Magnetic Resonance (NMR) and Attenuated Total Reflectance (ATR) versus Potassium Bromide (KBr) Fourier-Transform Infrared (FT-IR) spectroscopy. By examining the causality behind experimental choices, this guide provides drug development professionals with self-validating protocols for structural elucidation.

Chemical Context & Synthesis Workflow

The target compound is classically synthesized via the Gewald multicomponent reaction[1]. This one-pot condensation involves an aliphatic aldehyde (butanal, providing the 5-ethyl group), an activated nitrile (4-methoxybenzoylacetonitrile), and elemental sulfur, catalyzed by an organic base like morpholine.

Gewald A Butanal (C4 Aldehyde) D Knoevenagel Intermediate A->D B 4-Methoxybenzoylacetonitrile (Active Nitrile) B->D C Elemental Sulfur (S8) & Morpholine Base E (2-Amino-5-ethyl-3-thienyl) (4-methoxyphenyl)methanone C->E Catalysis D->E Thiolation & Cyclization

Gewald multicomponent synthesis of the 2-aminothiophene target compound.

Understanding this pathway is essential for spectroscopic validation, as residual starting materials (e.g., unreacted aliphatic aldehydes) or incomplete cyclization products dictate the specific impurity profiles we must screen for during NMR and IR analysis.

NMR Spectroscopy: High-Field vs. Benchtop Analysis

Nuclear Magnetic Resonance is the gold standard for confirming the connectivity of the ethyl group, the thiophene core, and the p-anisoyl moiety. Today, laboratories must choose between traditional High-Field NMR (400+ MHz) and modern Benchtop NMR (60–80 MHz)[2].

Mechanistic Causality: Field Strength vs. J-Coupling

The p-methoxyphenyl group presents a classic AA'BB' spin system. At 400 MHz, the chemical shift dispersion ( Δν ) is large enough compared to the coupling constant ( J ) that the system resolves into two distinct, easily integrable doublets (~6.95 ppm and ~7.75 ppm).

Conversely, Benchtop NMR operates at 60–80 MHz using permanent magnets[2]. At this lower field, the Δν/J ratio decreases drastically, causing the AA'BB' system to collapse into a complex, second-order multiplet[3]. Furthermore, the lone thiophene C4-proton (~6.75 ppm) often overlaps with this aromatic multiplet at low fields, complicating absolute structural confirmation. However, benchtop systems excel at rapid, flow-compatible quantification of the isolated ethyl and methoxy aliphatic signals.

Comparative Performance Data
ParameterHigh-Field NMR (400 MHz)Benchtop NMR (80 MHz)
Magnet Type Superconducting (Requires Cryogens)Permanent (Cryogen-free)[2]
Resolution (Aromatic Region) Baseline resolution of AA'BB' doubletsOverlapping second-order multiplets[3]
Thiophene C4-H Detection Sharp singlet at ~6.75 ppmOften obscured by aromatic signals
Throughput / Location Low / Core FacilityHigh / Fume Hood or At-Line[2]
Primary Use Case Final structural elucidationRoutine QC and reaction monitoring
Self-Validating Protocol: 1 H NMR Acquisition

To ensure data integrity, the following protocol incorporates an internal validation loop:

  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Locking & Shimming (The Validation Gate): Lock the spectrometer to the deuterium frequency of CDCl 3​ . Adjust the Z and Z 2 shims. Validation Check: The Full Width at Half Maximum (FWHM) of the TMS peak at 0.00 ppm must be 1.0 Hz. If the peak is asymmetric or broad, the magnetic field is inhomogeneous, and the resulting spectrum is invalid. Re-shim until the criteria are met.

  • Acquisition: Acquire 16 scans with a 30° pulse angle and a relaxation delay (D1) of 2 seconds to ensure complete relaxation of the aliphatic protons.

  • Processing: Apply a 0.3 Hz exponential line-broadening function, Fourier transform, and phase correct. Reference the TMS peak to exactly 0.00 ppm.

IR Spectroscopy: ATR vs. KBr Transmission

Infrared spectroscopy is vital for confirming the functional groups of (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone, specifically the primary amine (-NH 2​ ) and the conjugated carbonyl (C=O).

Mechanistic Causality: Evanescent Wave vs. Bulk Transmission

Transmission FTIR using a KBr pellet relies on light passing completely through a bulk sample matrix[4]. While it provides classic, library-matchable spectra, KBr is highly hygroscopic[5]. Absorbed atmospheric moisture creates a massive, broad O-H stretching band at ~3400 cm −1 , which can completely obscure the diagnostic asymmetric and symmetric N-H stretches of the 2-aminothiophene core[6].

Attenuated Total Reflectance (ATR) bypasses this by pressing the raw sample against a high-refractive-index crystal (e.g., Diamond or ZnSe)[5]. The IR beam reflects internally, creating an evanescent wave that penetrates only a few micrometers into the sample. Because KBr is not used, moisture interference is eliminated[7]. However, the penetration depth in ATR is wavelength-dependent; it penetrates deeper at lower wavenumbers. This optical phenomenon causes strong bands (like the C=O stretch) to shift slightly to lower wavenumbers (e.g., from 1600 cm −1 to 1595 cm −1 ) and alters relative peak intensities compared to transmission data[5].

Expert Insight: The C=O stretch in this compound appears unusually low (~1595 cm −1 ) for an aryl ketone. This is due to a dual-lowering effect: extensive conjugation with the electron-rich thiophene ring, and strong intramolecular hydrogen bonding between the carbonyl oxygen and the adjacent C2-amino group.

Comparative Vibrational Assignments
Functional GroupExpected RegionATR-FTIR CharacteristicsKBr Pellet Characteristics
-NH 2​ Stretch (1° Amine) 3450 – 3300 cm −1 Sharp doublet (Asym/Sym) clearly visibleOften masked by broad H 2​ O band[6]
C=O Stretch (Conjugated) 1610 – 1590 cm −1 Slight shift to lower wavenumber (~1595 cm −1 )[5]True transmission frequency (~1600 cm −1 )
C-O-C (Methoxy) 1250 – 1170 cm −1 Artificially enhanced intensity (deep penetration)Standard intensity[8]
Sample Prep Time N/A< 1 minute (Non-destructive)10+ minutes (Grinding/Pressing)[4]
Self-Validating Protocol: ATR-FTIR Workflow
  • Background Verification (The Validation Gate): Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (air). Validation Check: The spectrum must show >95% transmittance across the baseline with no sharp anomalous peaks. If peaks are present, the crystal is contaminated; reclean and rescan.

  • Sample Application: Place 2–3 mg of the solid compound directly onto the crystal. Apply pressure using the anvil until the software indicates optimal contact.

  • Acquisition: Collect 32 scans at 4 cm −1 resolution.

  • Post-Run Verification: Clean the crystal and run a secondary background scan. It must perfectly match the initial background, proving zero sample carryover.

Strategic Analytical Selection

To optimize both speed and accuracy in drug development workflows, laboratories should adopt a tiered validation strategy based on the compound's lifecycle stage.

Validation Start Compound 153195-01-8 Validation Workflow NMR_Branch Nuclear Magnetic Resonance (Proton & Carbon) Start->NMR_Branch IR_Branch Infrared Spectroscopy (Vibrational Modes) Start->IR_Branch Benchtop Benchtop (60-80 MHz) Fast, Low Res (Routine QC) NMR_Branch->Benchtop HighField High-Field (400+ MHz) High Res (Elucidation) NMR_Branch->HighField ATR ATR-FTIR Rapid, Surface-level IR_Branch->ATR KBr Transmission (KBr) Classic, Bulk Analysis IR_Branch->KBr Valid Confirmed Molecular Structure Benchtop->Valid HighField->Valid ATR->Valid KBr->Valid

Decision matrix for selecting NMR and IR techniques during compound validation.

References

  • Puterová, Z., Krutošíková, A., & Végh, D. "Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes." ARKIVOC, 2010. 1

  • Traoré, M. et al. "Spectral Characterisation of Ancient Wooden Artefacts with the use of Traditional IR Techniques and ATR Device." Morana RTD, 2010. 8

  • KinTek Press. "What Is The Purpose Of Making Kbr Pellets For Ftir? Achieve Precise Molecular Analysis With Solid Samples." KinTek Solution, 2023. 4

  • Specac Ltd. "FTIR: Transmission vs ATR spectroscopy | Animated Guides." Specac, 2023. 5

  • Oxford Instruments. "NMR Spectroscopy for Chemical Industry." AZoM, 2023. 2

  • D'Amelio, N. et al. "Rescaling NMR for a Larger Deployment in Drug Discovery: Hyperpolarization and Benchtop NMR as Potential Game‐Changers." ETH Zurich Research Collection, 2024. 3

  • Lebon, M. et al. "Rapid Quantification of Bone Collagen Content by ATR-FTIR Spectroscopy." Radiocarbon (Cambridge University Press), 2016. 7

  • ResearchGate Community. "Does anyone have any knowledge of FT-IR in the KBr disk or ATR unite?" ResearchGate, 2014. 6

Sources

Safety & Regulatory Compliance

Safety

(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone proper disposal procedures

Comprehensive Safety and Disposal Protocol for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone As a Senior Application Scientist, I recognize that handling specialized heterocyclic building blocks requires more tha...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Disposal Protocol for (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

As a Senior Application Scientist, I recognize that handling specialized heterocyclic building blocks requires more than just following basic laboratory safety rules; it demands a mechanistic understanding of the chemical's behavior. (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) is a highly specific aminothiophene derivative widely utilized in pharmaceutical research and drug development[1][2].

Because this molecule contains both sulfur and nitrogen heteroatoms embedded within a stable aromatic framework, its disposal poses unique environmental and operational challenges. Improper thermal destruction can lead to the release of toxic combustion byproducts, specifically sulfur oxides (SOx) and nitrogen oxides (NOx)[3][4]. This guide provides a field-validated, step-by-step methodology for the safe handling, spill containment, and terminal disposal of this chemical, ensuring strict regulatory compliance and laboratory safety.

Chemical Profiling & Hazard Assessment

Understanding the physicochemical properties of the compound is the first step in establishing a self-validating safety protocol. The stability of the thiophene ring combined with the reactive amine group dictates our approach to its thermal destruction[2][5].

PropertyValueOperational & Safety Implication
Chemical Name (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanoneContains reactive amine and stable thiophene moieties.
CAS Number 153195-01-8Primary identifier for regulatory compliance and waste tracking[1].
Molecular Formula C14H15NO2SPresence of N and S necessitates specialized flue gas scrubbing during incineration[4].
Molecular Weight 261.34 g/mol Used to calculate the stoichiometric oxygen demand for complete combustion[2].
Hazard Classification Toxic Organic Solid (Non-halogenated)Must be segregated from strong oxidizers and halogenated waste streams[5].

Operational Safety & Handling Prerequisites

Before initiating any workflow involving this compound, establish the following engineering controls and Personal Protective Equipment (PPE) baselines to ensure operator safety[5][6]:

  • Engineering Controls: All manipulations must be performed inside a certified Class II Type A2 or B2 biological safety cabinet or a standard chemical fume hood with a minimum face velocity of 100 fpm. This prevents the inhalation of aerosolized particulates[6].

  • PPE Requirements:

    • Gloves: Double-layer nitrile gloves (minimum 5 mil thickness). The outer glove should be changed immediately upon suspected contamination.

    • Eye Protection: ANSI Z87.1 certified chemical splash goggles.

    • Respiratory Protection: If handled outside a fume hood (e.g., during a spill), a NIOSH-approved N95 or P100 particulate respirator is mandatory[3][7].

Spill Response & Containment Protocol

In the event of an accidental release, immediate containment is critical to prevent environmental dispersion. Do not use combustible materials (like sawdust) for absorption, as they can create secondary fire hazards[5].

  • Step 1: Isolate and Evacuate: Secure a 10-foot perimeter around the spill. Ensure the laboratory's HVAC system is actively exhausting the area.

  • Step 2: Don Appropriate PPE: Equip the required PPE, including a particulate respirator if dust generation is observed[7].

  • Step 3: Containment (Solid Spill): Gently cover the spilled powder with slightly dampened inert absorbent material (e.g., vermiculite or sand) to suppress dust formation.

  • Step 4: Mechanical Collection: Using non-sparking tools (e.g., plastic or conductive rubber scoops), carefully sweep the mixture and transfer it into a chemically resistant High-Density Polyethylene (HDPE) hazardous waste container[6].

  • Step 5: Chemical Decontamination (Self-Validating Step): Wash the affected surface with a compatible organic solvent (e.g., 70% ethanol or isopropanol) to dissolve residual traces, followed by a thorough wash with an anionic detergent and water[3]. Validate the decontamination by ensuring no visible residue or hydrophobic beading remains on the surface. Place all cleaning materials into the hazardous waste container.

Waste Segregation & Storage Strategy

The causality behind strict waste segregation lies in preventing dangerous cross-reactivities and ensuring the efficacy of downstream incineration.

  • Segregation Rule: Isolate this compound from halogenated solvent waste. Mixing it with halogenated waste can lower the combustion temperature during incineration, potentially leading to the formation of highly toxic polychlorinated dibenzodioxins (PCDDs)[5].

  • Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment tray, clearly labeled as: "Hazardous Waste - Toxic Organic Solid (Contains Sulfur and Nitrogen)"[3].

Final Disposal & Incineration Workflow

The scientifically validated method for the terminal destruction of aminothiophene derivatives is high-temperature chemical incineration[3]. Landfilling or aqueous discharge is strictly prohibited due to the compound's potential ecotoxicity[5].

  • Step 1: Solvent Dissolution: In a controlled environment, dissolve or suspend the collected solid waste in a highly combustible, non-halogenated solvent (e.g., acetone or ethanol). This ensures a homogeneous mixture that maximizes combustion efficiency and prevents localized cold spots in the incinerator.

  • Step 2: High-Temperature Combustion: Transfer the mixture to a licensed chemical incinerator. The primary combustion chamber must operate at temperatures exceeding 1000°C to overcome the high resonance energy of the thiophene ring and ensure complete thermal cleavage of the carbon-sulfur bonds.

  • Step 3: Afterburner Processing: The exhaust gases must pass through an afterburner to oxidize any volatile organic compounds (VOCs) or incomplete combustion products.

  • Step 4: Flue Gas Scrubbing (Critical Step): Because the molecule contains sulfur and nitrogen, combustion will generate SO2 and NOx. The exhaust air must be routed through an alkaline wet scrubber (typically utilizing sodium hydroxide, NaOH) to neutralize these acidic gases before environmental release[3][4].

  • Step 5: Process Verification: Validate the destruction process by continuously monitoring the pH and composition of the scrubber effluent, ensuring it remains within regulatory compliance limits (pH 6.5 - 8.5) before final discharge.

Visualization: Waste Management & Disposal Workflow

G A Solid/Liquid Chemical Waste (CAS: 153195-01-8) B Hazardous Waste Segregation (Non-Halogenated, S/N-containing) A->B Transfer C Secondary Containment & Regulatory Labeling B->C Package D Licensed Waste Contractor Transport & Handling C->D Transport E High-Temperature Incineration (>1000°C + Combustible Solvent) D->E Process F Alkaline Flue Gas Scrubbing (Neutralization of SOx & NOx) E->F Treat Gas G Safe Environmental Emission (Regulatory Compliant) F->G Release

Figure 1: Comprehensive Waste Management and Incineration Workflow for Aminothiophenes.

References

  • NextSDS. "(2-AMINO-5-ETHYL-3-THIENYL)(4-METHOXYPHENYL)METHANONE - Chemical Substance Information". NextSDS Substance Database. URL: [Link]

Sources

Handling

Personal protective equipment for handling (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone

As a Senior Application Scientist, I recognize that the gap between a standard Safety Data Sheet (SDS) and practical benchtop execution is where laboratory accidents occur. Handling (2-Amino-5-ethyl-3-thienyl)(4-methoxyp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the gap between a standard Safety Data Sheet (SDS) and practical benchtop execution is where laboratory accidents occur. Handling (2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone (CAS: 153195-01-8) requires more than generic safety compliance; it demands a mechanistic understanding of the chemical’s physical state and reactivity.

This compound is a viscous oil at room temperature[1]. It is not merely an irritant; it is a potent skin sensitizer and an environmental hazard. This guide translates its hazard profile into a self-validating system of operational safety, ensuring that your laboratory can handle this material with uncompromising precision and compliance.

Part 1: Mechanistic Rationale for Hazard Controls

To design an effective safety protocol, we must first understand why this specific molecule is hazardous.

(2-Amino-5-ethyl-3-thienyl)(4-methoxyphenyl)methanone contains a primary amine attached to a thiophene ring. Primary amines are notorious haptens—small molecules that can covalently bind to epidermal proteins, triggering a Type IV delayed hypersensitivity reaction (allergic contact dermatitis) upon repeated exposure[2],[3].

Furthermore, the lipophilic nature of the 4-methoxyphenyl group increases the molecule's partition coefficient (log P), facilitating rapid penetration through the lipid bilayer of the stratum corneum. Because this compound is a viscous oil rather than a volatile solvent or a dry powder[1], accidental contamination does not evaporate. It persists on surfaces, tools, and gloves, drastically increasing the duration of dermal exposure. Under the OSHA Laboratory Standard (29 CFR 1910.1450), handling such sensitizers requires a tailored, strict Chemical Hygiene Plan[4],[5].

Part 2: Quantitative Hazard Data & PPE Matrix

The following tables summarize the quantitative hazard data and the specific Personal Protective Equipment (PPE) required to mitigate these risks.

Table 1: Chemical Properties & Hazard Summary

Property / Hazard Value / Classification Operational Impact
CAS Number 153195-01-8 Unique identifier for compliance tracking[6].
Physical State Viscous Oil Prone to surface adhesion; requires positive displacement transfer[1].
H317 Skin Sensitization High risk of haptenization; strict double-gloving required[1],[2].
H315 / H319 Skin / Eye Irritation Chemical splash goggles are mandatory; safety glasses are insufficient[1].
H335 Respiratory Irritation Must be handled in a certified fume hood (80-100 fpm)[1],[5].

| H412 | Aquatic Toxicity | Strict environmental disposal; zero drain disposal permitted[1],[7]. |

Table 2: Required PPE Matrix

PPE Category Specification Mechanistic Rationale
Gloves (Inner) Standard Nitrile (4-5 mil) Baseline barrier against incidental contact.
Gloves (Outer) Extended-cuff Nitrile (8+ mil) Prevents wrist exposure; provides extended chemical resistance against lipophilic amines.
Eye Protection Indirect Vented Splash Goggles Prevents oil splatter from positive displacement tools from reaching the ocular mucosa.

| Body Protection | FR Lab Coat with knit cuffs | Prevents sleeve retraction and protects against secondary reaction hazards. |

Part 3: Operational Workflow & Experimental Protocols

Standard air-displacement pipettes rely on an air cushion that is easily compromised by high-viscosity oils. Attempting to use them for this compound will lead to inaccurate volumes, air bubble formation, and sudden aerosolization/splashing when the tip is withdrawn. Mass-based transfer or positive displacement pipetting is scientifically mandated.

G Start Hazard Assessment (H317, H315, H319) PPE Don PPE (Double Nitrile, Goggles) Start->PPE Hood Fume Hood Setup (80-100 fpm) PPE->Hood Transfer Transfer Viscous Oil Hood->Transfer Method1 Positive Displacement Pipetting Transfer->Method1 Method2 Mass-Based Transfer (Glass Syringe) Transfer->Method2 Decon Decontaminate Tools (Solvent Wipe) Method1->Decon Method2->Decon Disposal Hazardous Waste (EPA/H412 Compliant) Decon->Disposal

Figure 1: Operational workflow and safety checkpoints for handling sensitizing chemical oils.

Step-by-Step Protocol: Precision Transfer of the Viscous Oil
  • Environmental Preparation: Ensure the fume hood is operating at an optimal face velocity of 80-100 feet per minute (fpm) to capture any irritant vapors[5]. Line the working surface with a polypropylene chemical absorbent pad (do not use cellulose) to catch oil drips.

  • PPE Donning: Inspect and don double nitrile gloves. Ensure the inner glove is tucked under the lab coat knit cuff, and the outer extended-cuff glove is pulled over the sleeve.

  • Tool Selection: Equip a positive displacement pipette with a capillary piston, or use a pre-weighed glass gas-tight syringe.

  • Transfer Execution: Slowly aspirate the oil. Crucial Step: Pause for 3 to 5 seconds to allow the viscous liquid to fully equilibrate inside the capillary before withdrawing the tip from the source container.

  • Exterior Decontamination: Wipe the exterior of the capillary tip or syringe needle with a lint-free wipe dampened with a compatible organic solvent (e.g., ethyl acetate) before dispensing into your reaction vessel. This prevents oil from running down the outside of the tip and contaminating the vessel neck.

  • Dispensing: Dispense the oil slowly, ensuring the piston drives the viscous material completely out of the capillary.

Part 4: Spill Response & Disposal Plan

Because this compound is a lipophilic oil, standard aqueous cleanup methods will fail and actively spread the hazard. If a spill occurs, follow this validated response plan:

Immediate Spill Response:

  • Isolate: Stop work, alert nearby personnel, and keep the fume hood sash pulled down to maximize exhaust velocity over the spill area.

  • Contain (No Water): Do not use water. Surround the oil spill with an inert, non-combustible absorbent such as vermiculite, dry sand, or commercial polypropylene chemical spill pads[7].

  • Absorb & Collect: Allow the absorbent to soak up the oil. Use non-sparking tools to scoop the saturated absorbent into a sealable high-density polyethylene (HDPE) container[7].

  • Surface Decontamination: Wipe the spill area with a lint-free cloth soaked in an organic solvent (e.g., isopropanol or acetone) to dissolve the remaining residual oil. Follow this with a final wash using a strong laboratory surfactant and water.

Disposal Plan: Due to its H412 classification (Harmful to aquatic life with long-lasting effects) , zero discharge to the municipal sewer is permitted[1],[8].

  • Collect all contaminated consumables (gloves, wipes, pipette tips, and spill absorbents) as solid hazardous waste.

  • Label the HDPE container clearly: "Hazardous Solid Waste - Contains Sensitizing Amine/Thiophene Oil (CAS 153195-01-8)."

  • Store in a designated secondary containment area until collection by your institutional environmental health and safety (EHS) team for incineration[7].

Sources

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